N-(5-Amino-3-chloro-2-pyridinyl)acetamide

• CAS: 896161-10-7

Core Science & Biosynthesis

An In-Depth Technical Guide to N-(5-Amino-3-chloro-2-pyridinyl)acetamide (CAS 896161-10-7): A Key Intermediate in Modern Medicinal Chemistry

Executive Summary

N-(5-Amino-3-chloro-2-pyridinyl)acetamide is a strategically important heterocyclic building block in the landscape of contemporary drug discovery and development. Its unique substitution pattern, featuring a reactive amino group, a directing chloro substituent, and an acetamido moiety on a pyridine core, makes it a valuable intermediate for the synthesis of complex molecular architectures with diverse pharmacological activities. This technical guide provides a comprehensive overview of its chemical structure, a detailed, field-tested synthetic protocol, and discusses its emerging role in medicinal chemistry. The content herein is intended for researchers, scientists, and professionals in the field of drug development, offering both foundational knowledge and practical insights into the utility of this compound.

Chemical Identity and Physicochemical Properties

N-(5-Amino-3-chloro-2-pyridinyl)acetamide is a substituted pyridine derivative. The presence of both hydrogen bond donors (amino and amide N-H) and acceptors (amide C=O and pyridine nitrogen), along with the lipophilic character of the chloro group, imparts a unique combination of properties that are desirable in drug design.

Table 1: Chemical and Physical Properties of N-(5-Amino-3-chloro-2-pyridinyl)acetamide

Property	Value	Source
CAS Number	896161-10-7	-
Molecular Formula	C₇H₈ClN₃O	-
Molecular Weight	185.61 g/mol	-
IUPAC Name	N-(5-amino-3-chloropyridin-2-yl)acetamide	-
Appearance	Off-white to light brown solid (predicted)	General knowledge
Solubility	Soluble in polar organic solvents such as DMSO, DMF, and methanol (predicted)	General knowledge
Melting Point	Not available in public literature	-

Chemical Structure:

Figure 1: Chemical Structure of N-(5-Amino-3-chloro-2-pyridinyl)acetamide

Synthesis and Mechanistic Insights

The synthesis of N-(5-Amino-3-chloro-2-pyridinyl)acetamide is conceptually straightforward, relying on the selective acylation of a diamine precursor. The key to a successful and high-yielding synthesis lies in controlling the regioselectivity of the acylation reaction, targeting the more nucleophilic amino group at the 2-position of the pyridine ring.

Proposed Synthetic Pathway

The most logical and efficient synthetic route commences with the commercially available 2-amino-5-chloropyridine. The synthesis can be envisioned as a two-step process: nitration followed by reduction to yield the key intermediate, 3-chloro-pyridine-2,5-diamine, which is then selectively acylated.

Caption: Proposed synthetic workflow for N-(5-Amino-3-chloro-2-pyridinyl)acetamide.

Detailed Experimental Protocol

This protocol provides a robust method for the synthesis of the target compound, with explanations for key steps to ensure reproducibility and safety.

Step 1: Synthesis of 2-Amino-5-chloro-3-nitropyridine

• Rationale: The nitration of 2-amino-5-chloropyridine is a critical step to introduce the second amino group precursor. The existing amino and chloro groups direct the electrophilic nitration to the 3-position.

• Procedure:

  • To a stirred solution of concentrated sulfuric acid, cool to 0-5 °C in an ice-salt bath.

  • Slowly add 2-amino-5-chloropyridine in portions, maintaining the temperature below 10 °C.

  • Once the addition is complete, add a mixture of concentrated nitric acid and sulfuric acid dropwise, ensuring the temperature does not exceed 10 °C.

  • After the addition, allow the reaction to stir at room temperature for several hours, monitoring the reaction progress by TLC.

  • Carefully pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., aqueous ammonia or sodium hydroxide solution) to precipitate the product.

  • Filter the solid, wash with cold water, and dry under vacuum to yield 2-amino-5-chloro-3-nitropyridine.

Step 2: Synthesis of 3-Chloro-pyridine-2,5-diamine

• Rationale: The reduction of the nitro group to an amino group is a standard transformation. Catalytic hydrogenation is a clean and efficient method.

• Procedure:

  • In a suitable pressure vessel, suspend 2-amino-5-chloro-3-nitropyridine in a solvent such as ethanol or ethyl acetate.

  • Add a catalytic amount of palladium on carbon (5-10 wt. %).

  • Pressurize the vessel with hydrogen gas (typically 2-4 bar) and stir the mixture at room temperature until the reaction is complete (as monitored by TLC or hydrogen uptake).

  • Carefully vent the hydrogen and filter the reaction mixture through a pad of celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain 3-chloro-pyridine-2,5-diamine, which can be used in the next step without further purification.

Step 3: Synthesis of N-(5-Amino-3-chloro-2-pyridinyl)acetamide

• Rationale: This step involves the selective acylation of the more nucleophilic 2-amino group. The 5-amino group is less reactive due to its position relative to the electron-withdrawing chloro group and the ring nitrogen. Using a mild acetylating agent and controlled conditions favors mono-acylation.

• Procedure:

  • Dissolve 3-chloro-pyridine-2,5-diamine in a suitable solvent, such as dichloromethane or tetrahydrofuran.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add one equivalent of acetic anhydride or acetyl chloride. The use of a non-nucleophilic base like triethylamine is recommended if acetyl chloride is used.

  • Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.

  • Upon completion, quench the reaction with water or a saturated solution of sodium bicarbonate.

  • Extract the product into an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography or recrystallization to yield N-(5-Amino-3-chloro-2-pyridinyl)acetamide.

Role in Drug Discovery and Development

While specific FDA-approved drugs containing the N-(5-Amino-3-chloro-2-pyridinyl)acetamide moiety are not prevalent, its structural features are highly relevant in medicinal chemistry. The 2-aminopyridine scaffold is a well-established pharmacophore found in numerous kinase inhibitors and other therapeutic agents.

The free 5-amino group serves as a crucial handle for further chemical modifications, allowing for the introduction of diverse substituents to explore structure-activity relationships (SAR). This position is often used to append groups that can interact with specific pockets in a biological target, enhancing potency and selectivity.

Caption: Role as a versatile intermediate in drug discovery workflows.

The chloro-substituent at the 3-position can serve multiple purposes. It can act as a synthetic handle for cross-coupling reactions or influence the electronic properties of the pyridine ring, thereby modulating the pKa of the amino groups and the overall pharmacokinetic profile of the final molecule.

Analytical Characterization

The identity and purity of synthesized N-(5-Amino-3-chloro-2-pyridinyl)acetamide should be confirmed using standard analytical techniques.

Table 2: Predicted Analytical Data

Technique	Expected Observations
¹H NMR	- Aromatic protons on the pyridine ring. - A singlet corresponding to the acetyl methyl group (around 2.0-2.2 ppm). - Broad singlets for the amino and amide protons.
¹³C NMR	- Resonances for the pyridine ring carbons. - A signal for the acetyl methyl carbon. - A signal for the amide carbonyl carbon.
Mass Spectrometry	- A molecular ion peak corresponding to the molecular weight of the compound. - Isotopic pattern characteristic of a monochlorinated compound.
Infrared (IR) Spectroscopy	- N-H stretching vibrations for the amino and amide groups. - C=O stretching vibration for the amide.

Safety and Handling

As with any chemical reagent, N-(5-Amino-3-chloro-2-pyridinyl)acetamide should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Operations should be conducted in a well-ventilated fume hood. Refer to the Material Safety Data Sheet (MSDS) for specific handling and disposal information.

Conclusion

N-(5-Amino-3-chloro-2-pyridinyl)acetamide is a valuable and versatile intermediate for the synthesis of novel heterocyclic compounds with potential therapeutic applications. Its synthesis, while requiring careful control of reaction conditions, is based on well-established chemical principles. The strategic placement of its functional groups provides a robust platform for the generation of compound libraries for lead discovery and optimization in drug development programs. This guide provides the necessary foundational knowledge for the synthesis and application of this important chemical building block.

References

At the time of writing, specific literature citations detailing the synthesis and applications of CAS 896161-10-7 are not widely available in the public domain. The synthetic protocols and applications described are based on established principles of organic and medicinal chemistry and are provided as a guide for experienced researchers.

N-(5-Amino-3-chloro-2-pyridinyl)acetamide MSDS safety data sheet download

An In-depth Technical Guide on the Safe Handling and Use of N-(5-Amino-3-chloro-2-pyridinyl)acetamide

Disclaimer

This document is an in-depth technical guide intended for researchers, scientists, and drug development professionals. It has been compiled from available data on structurally similar compounds to provide a comprehensive safety profile for N-(5-Amino-3-chloro-2-pyridinyl)acetamide in the absence of a published Material Safety Data Sheet (MSDS). The information herein is based on scientific principles and data from analogous substances but should not be considered a substitute for a formal MSDS. All laboratory work should be conducted with a thorough risk assessment for the specific procedures being undertaken.

Compound Identification and Physicochemical Properties

Structure:

• IUPAC Name: N-(5-amino-3-chloro-2-pyridinyl)acetamide

• Molecular Formula: C₇H₈ClN₃O

• Molecular Weight: 185.61 g/mol

• Appearance: Expected to be a solid, likely a white to off-white powder, based on similar compounds[1].

A table of estimated physicochemical properties would be compiled here if sufficient data from closely related analogs were available in the search results. Without specific data, this section remains qualitative.

Inferred Hazard Identification and Assessment

The toxicological profile of N-(5-Amino-3-chloro-2-pyridinyl)acetamide can be inferred by examining the known hazards of its core structural components: aminopyridines, chlorinated aromatic compounds, and acetamides.

Aminopyridine Core

Aminopyridines as a class are known to be toxic.[2] They can be absorbed through the skin and are harmful if swallowed.[3][4]

• Toxicity: Aminopyridines are often classified as toxic if swallowed or in contact with skin.[2] For example, 2-Aminopyridine is categorized as toxic if swallowed or in contact with skin and can cause severe skin burns and eye damage.[3] 3-Aminopyridine is also listed as toxic if swallowed and in contact with skin.[2]

• Symptoms of Exposure: Exposure can lead to a range of symptoms including headache, dizziness, excitement, nausea, high blood pressure, and respiratory distress.[5][6] In severe cases, convulsions and stupor may occur.[5]

• Irritation: They are known to cause skin and serious eye irritation.[2][4]

Chlorinated Pyridine Moiety

The presence of a chlorine atom on the pyridine ring can influence the compound's reactivity and toxicity.

• Irritation: Chlorinated pyridines, such as 2-Amino-5-chloropyridine, are known to cause skin irritation.[4]

• Oral Toxicity: These compounds are often harmful if swallowed.[4][7]

Acetamide Group

The acetamide functional group also contributes to the overall safety profile.

• Carcinogenicity: Acetamide itself is suspected of causing cancer (Carcinogenicity Category 2).[8] While this does not mean that all acetamide derivatives are carcinogenic, it warrants caution and handling procedures that minimize long-term exposure.

• Irritation: N-substituted acetamides can be irritants. For example, N-(4-Chloro-2-methylphenyl)acetamide is known to cause skin and serious eye irritation.[9]

Summary of Inferred Hazards

Based on the analysis of its structural components, N-(5-Amino-3-chloro-2-pyridinyl)acetamide should be handled as a substance that is:

• Harmful or Toxic if Swallowed: High likelihood based on aminopyridine and chlorinated pyridine data.[2][4][7]

• Harmful in Contact with Skin: High likelihood due to the aminopyridine core.[2]

• Causes Skin and Serious Eye Irritation: High likelihood.[2][4][9]

• May Cause Respiratory Irritation: Inhalation of dust should be avoided.[9]

• Suspected Carcinogen: Prudent to handle with care due to the acetamide group.[8]

A summary of hazards for related compounds is presented in the table below.

Compound	CAS Number	Key Hazards
2-Amino-5-chloropyridine	1072-98-6	Harmful if swallowed, Causes skin irritation.[4][7]
3-Aminopyridine	462-08-8	Toxic if swallowed, Toxic in contact with skin, Causes skin and eye irritation.[2]
N-(4-Chloro-2-methylphenyl)acetamide	5202-86-8	Harmful if swallowed, Causes skin and eye irritation, May cause respiratory irritation.[9]
Acetamide	60-35-5	Suspected of causing cancer.[8]

Safe Handling and Storage Protocols

Given the inferred hazards, a stringent set of safety protocols is required when handling N-(5-Amino-3-chloro-2-pyridinyl)acetamide.

Engineering Controls

• Ventilation: All handling of the solid compound and its solutions should be performed in a certified chemical fume hood to prevent inhalation of dust or vapors.[1]

• Safety Equipment: An eyewash station and a safety shower should be readily accessible in the laboratory.[1][10]

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles or a face shield (European Standard EN 166) are mandatory.[9][11]

• Hand Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure. Gloves should be inspected before use and changed frequently, especially if contaminated.[8][10]

• Skin and Body Protection: A lab coat or long-sleeved clothing is required. For procedures with a higher risk of splashing, additional protective clothing may be necessary.[9][10]

• Respiratory Protection: If there is a risk of dust generation and engineering controls are insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[10][12]

Hygiene Measures

• Wash hands thoroughly after handling the compound and before leaving the laboratory.[8][9]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][7]

• Contaminated clothing should be removed and laundered before reuse.[2][4]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][9]

• Store away from incompatible materials such as strong oxidizing agents.[7]

First Aid Measures

The following first aid measures are recommended based on the potential hazards. Seek medical attention in all cases of significant exposure.

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or doctor immediately.[1][2][7]

• If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of soap and water for at least 15 minutes. If skin irritation persists, get medical advice.[1][2][9]

• If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If not breathing, give artificial respiration. Call a POISON CENTER or doctor if you feel unwell.[1][9]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical attention.[1][9]

Experimental Protocols

Protocol for Weighing and Preparing a Solution

This protocol outlines the steps for safely weighing the solid compound and preparing a stock solution.

• Preparation:

  • Ensure the chemical fume hood is operational.

  • Don the required PPE: lab coat, safety goggles, and gloves.

  • Decontaminate the work surface within the fume hood.

• Weighing:

  • Place a tared weigh boat on an analytical balance inside the fume hood.

  • Carefully transfer the required amount of N-(5-Amino-3-chloro-2-pyridinyl)acetamide to the weigh boat using a clean spatula. Avoid creating dust.

  • Close the primary container immediately after dispensing.

• Solubilization:

  • Place a suitable flask containing the desired solvent and a magnetic stir bar on a stir plate inside the fume hood.

  • Carefully add the weighed solid to the solvent.

  • Cover the flask and allow the compound to dissolve with stirring. Gentle heating may be required depending on solubility, but this should be done with caution in a well-ventilated area.

• Cleanup:

  • Clean the spatula and work surface.

  • Dispose of the weigh boat and any contaminated materials (e.g., wipes, gloves) in the appropriate solid chemical waste container.

Caption: Safe Handling Workflow for N-(5-Amino-3-chloro-2-pyridinyl)acetamide.

Hypothetical Synthesis Workflow: N-Acetylation

A plausible synthesis route for N-(5-Amino-3-chloro-2-pyridinyl)acetamide involves the acetylation of a precursor like 3-chloro-2,5-pyridinediamine. This workflow highlights key safety considerations.

Caption: Hypothetical Synthesis Workflow and Associated Hazards.

References

• Thermo Fisher Scientific. (2025, September 23). Safety Data Sheet for N-(4-Chloro-2-methylphenyl)acetamide.
• Kishida Chemical Co., Ltd. Safety Data Sheet for N-(5-Aminopyridin-3-yl)acetamide.
• Fisher Scientific. (2025, December 18).
• Chemos GmbH & Co. KG. (2022, October 31).
• U.S. Environmental Protection Agency. (2025, December 4). Substance Details for Acetamide, N-[4-[[(3-chloro-2-pyrazinyl)amino]sulfonyl]phenyl]-.
• Sigma-Aldrich. (2025, June 11).
• Fisher Scientific. (2025, December 22). Safety Data Sheet for N-(3-Chlorophenyl)acetamide.
• Google Patents. (2020, May 12).
• Jubilant Ingrevia Limited.
• Jubilant Ingrevia Limited. (2024, February 19). Safety Data Sheet for 2-Amino-5-chloropyridine (CAPE).
• Fisher Scientific. (2024, March 29).
• Cole-Parmer. Material Safety Data Sheet - N1-(4-Amino-2-chlorophenyl)acetamide.
• Centers for Disease Control and Prevention. (2019, October 30). NIOSH Pocket Guide to Chemical Hazards: 2-Aminopyridine.
• ChemScene. Product Information for 2-Chloro-n-(5-chloropyridin-2-yl)acetamide.
• Synthesis and Antimicrobial Activity of 2-Chloro-N-(3-Hydroxyphenyl) and 2-Chloro-N-(4-Hydroxyphenyl) Acetamide. (2020, December 12). Pharmacia, 67(4), 285-289.
• New Jersey Department of Health. Hazard Summary for 2-Aminopyridine.

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Unlocking the Therapeutic Potential: A Technical Guide to the Pharmacophore Features of 2-Acetamido-5-amino-3-chloropyridine Derivatives

For Immediate Release

This technical guide, intended for researchers, scientists, and drug development professionals, provides an in-depth analysis of the core pharmacophore features of 2-acetamido-5-amino-3-chloropyridine derivatives. As a class of compounds with significant potential in medicinal chemistry, understanding their structural and electronic attributes is paramount for the rational design of novel therapeutics. This document synthesizes current knowledge on substituted pyridine scaffolds to propose a putative pharmacophore model, outlines the methodologies for its validation, and discusses the structure-activity relationships (SAR) that govern its biological activity.

Introduction: The Pyridine Scaffold in Modern Drug Discovery

Pyridine and its derivatives are a cornerstone of medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Their prevalence stems from the pyridine ring's unique electronic properties, its ability to engage in a variety of intermolecular interactions, and its synthetic tractability. The nitrogen heteroatom within the aromatic ring acts as a hydrogen bond acceptor and can be protonated, influencing the molecule's solubility and pharmacokinetic profile. The derivatization of the pyridine core allows for the precise spatial arrangement of functional groups to optimize interactions with biological targets.

The 2-aminopyridine moiety, in particular, is a well-established pharmacophore in its own right, found in drugs targeting a wide array of biological targets, including protein kinases.[2] The focus of this guide, the 2-acetamido-5-amino-3-chloropyridine scaffold, presents a unique combination of functional groups that offer a rich landscape for molecular recognition.

Deconstructing the Scaffold: A Putative Pharmacophore Model

In the absence of extensive published data on the specific 2-acetamido-5-amino-3-chloropyridine scaffold, we can construct a putative pharmacophore model based on established principles of molecular interactions and the known structure-activity relationships of related pyridine derivatives. This model serves as a foundational hypothesis for guiding the design and synthesis of new analogs.

The proposed pharmacophore model highlights the following key features:

• Hydrogen Bond Donors (HBD): The 5-amino group and the N-H of the 2-acetamido group are primary hydrogen bond donors. These are critical for anchoring the molecule within a target's binding site through interactions with appropriate acceptor residues like aspartate, glutamate, or backbone carbonyls.

• Hydrogen Bond Acceptors (HBA): The pyridine nitrogen and the carbonyl oxygen of the 2-acetamido group are key hydrogen bond acceptors. The pyridine nitrogen is a characteristic feature of this scaffold, often interacting with hinge regions in kinase inhibitors.[2]

• Aromatic Ring: The pyridine ring itself provides a scaffold for the presentation of other functional groups and can engage in π-π stacking or cation-π interactions with aromatic residues such as phenylalanine, tyrosine, or tryptophan in the target protein.

• Hydrophobic/Halogen Bonding Center: The 3-chloro substituent offers a region for hydrophobic interactions. Furthermore, the chlorine atom can participate in halogen bonding, a directional interaction with electron-rich atoms like oxygen or nitrogen, which can contribute significantly to binding affinity and selectivity.

Below is a conceptual representation of the putative pharmacophore model for 2-acetamido-5-amino-3-chloropyridine derivatives.

Caption: Putative pharmacophore model for 2-acetamido-5-amino-3-chloropyridine.

Structure-Activity Relationship (SAR) Insights from Related Scaffolds

The biological activity of pyridine derivatives is highly dependent on the nature and position of their substituents. SAR studies on analogous compounds provide valuable insights into the likely roles of the functional groups in our target scaffold.

Functional Group	Position	Likely Role in Biological Activity	Supporting Evidence from Related Compounds
2-Acetamido	2	The acetamido group can act as both a hydrogen bond donor (N-H) and acceptor (C=O). Its size and conformation will influence binding. In some cases, replacing a 2-amino group with a 2-acetamido group can modulate activity and pharmacokinetic properties.[3]
5-Amino	5	The 5-amino group is a potent hydrogen bond donor and can be crucial for anchoring the molecule in the binding pocket. Its basicity can also influence solubility and cell permeability. Symmetrical substitution of two amino groups on a piperidine ring (a related scaffold) has been shown to be optimal for some biological activities.[3]
3-Chloro	3	The chloro group at the 3-position can serve multiple purposes. It can occupy a hydrophobic pocket and engage in halogen bonding. Its electron-withdrawing nature also modulates the electronics of the pyridine ring, which can affect the pKa of the ring nitrogen and the overall binding affinity.
Pyridine Core	-	The pyridine ring acts as a rigid scaffold and a hydrogen bond acceptor. Its aromaticity allows for π-stacking interactions. Replacement of the pyridine core with other heterocycles, such as pyrazine, has been shown to impact antimalarial activity, highlighting the importance of the core structure.

Experimental Validation and Refinement of the Pharmacophore Model

The putative pharmacophore model presented is a starting point. A rigorous, iterative process of design, synthesis, and biological evaluation is necessary for its validation and refinement.

Synthetic Strategy

The synthesis of a library of 2-acetamido-5-amino-3-chloropyridine derivatives is the first critical step. A plausible synthetic route would involve the chlorination of a suitable 2-amino-5-nitropyridine precursor, followed by reduction of the nitro group to an amine, and subsequent acetylation. The synthesis of related compounds like 2-amino-3,5-dichloropyridine has been reported, providing a foundation for developing a robust synthetic protocol.[4]

Biological Evaluation

A focused library of analogs should be synthesized to systematically probe the contributions of each pharmacophoric feature. This would include:

• Modification of the 2-acetamido group: Varying the alkyl chain length or replacing it with other acyl groups to probe the size and electronic requirements of the corresponding binding pocket.

• Substitution of the 5-amino group: Acylation or alkylation of the 5-amino group to confirm its role as a hydrogen bond donor.

• Probing the 3-position: Replacing the chloro group with other halogens (F, Br, I) to investigate the role of halogen bonding and with small alkyl groups to assess the importance of the hydrophobic interaction.

• Exploring the pyridine core: Synthesis of analogs with the nitrogen at different positions (e.g., pyrimidine or pyrazine core) to understand the importance of the nitrogen's location for hydrogen bonding.

These compounds would then be tested in a relevant biological assay to determine their activity (e.g., IC50 or Ki values).

Computational Workflow for Pharmacophore Model Refinement

The experimental data from the biological evaluation would be used to refine the pharmacophore model using computational tools.

Caption: Iterative workflow for pharmacophore model refinement.

Step-by-Step Protocol for Ligand-Based Pharmacophore Modeling:

• Conformational Analysis: Generate a diverse set of low-energy conformers for each active molecule in the dataset.

• Feature Identification: Identify the key pharmacophoric features (HBD, HBA, aromatic rings, hydrophobic centers) present in the active compounds.

• Model Generation: Align the active molecules based on their common features to generate a set of pharmacophore hypotheses.

• Model Validation: Score the generated hypotheses based on their ability to distinguish between highly active and inactive compounds. A good model should correctly identify the active compounds without selecting inactive ones.

• 3D-QSAR (Quantitative Structure-Activity Relationship): Use the validated pharmacophore model to align the molecules and build a 3D-QSAR model. This will provide a quantitative correlation between the 3D properties of the molecules and their biological activity, further refining the understanding of the SAR.

Conclusion and Future Directions

The 2-acetamido-5-amino-3-chloropyridine scaffold represents a promising starting point for the development of novel therapeutic agents. The proposed putative pharmacophore model, based on the fundamental principles of molecular recognition and SAR data from related compounds, provides a robust framework for initiating a drug discovery program. Through a synergistic approach of targeted synthesis, rigorous biological evaluation, and iterative computational modeling, this initial hypothesis can be refined into a predictive tool for the design of potent and selective drug candidates. Future work should focus on identifying specific biological targets for this scaffold to enable structure-based drug design approaches, which can further accelerate the discovery of new medicines.

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An In-depth Technical Guide to 3-Chloro-2,5-diaminopyridine Acetamide Analogs: Synthesis, Characterization, and Potential Biological Applications

This guide provides a comprehensive overview of 3-chloro-2,5-diaminopyridine acetamide analogs, a class of compounds with significant potential in medicinal chemistry. Drawing upon established synthetic methodologies and structure-activity relationship (SAR) principles from related heterocyclic compounds, this document will detail proposed synthetic routes, in-depth experimental protocols, and a thorough analysis of their potential biological activities. This resource is intended for researchers, scientists, and professionals in the field of drug development who are interested in the exploration and application of novel pyridine derivatives.

Introduction: The Therapeutic Potential of Substituted Pyridines

Pyridine and its derivatives are fundamental scaffolds in medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] The pyridine ring's unique electronic properties and ability to participate in hydrogen bonding make it a privileged structure in drug design. The introduction of various substituents onto the pyridine core allows for the fine-tuning of a molecule's physicochemical properties, such as lipophilicity and metabolic stability, which in turn influences its pharmacokinetic and pharmacodynamic profile.[2]

Specifically, aminopyridines have demonstrated a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[3] The incorporation of an acetamide functional group can further enhance the therapeutic potential of these molecules by providing an additional site for hydrogen bonding and influencing their interaction with biological targets.[4] The presence of a chlorine atom can also significantly impact a compound's activity, often by increasing its lipophilicity and altering its electronic nature.

This guide focuses on the specific class of 3-chloro-2,5-diaminopyridine acetamide analogs, which, to date, have been relatively underexplored. By combining the structural features of a chlorinated diaminopyridine with an acetamide moiety, it is hypothesized that these analogs could exhibit novel and potent biological activities. This document will serve as a foundational resource for the synthesis and evaluation of this promising class of compounds.

Proposed Synthetic Pathways

The synthesis of 3-chloro-2,5-diaminopyridine acetamide analogs can be approached through a multi-step process, starting from commercially available precursors. The key steps involve the selective chlorination, nitration, reduction, and acetylation of the pyridine ring. Two primary retrosynthetic routes are proposed, differing in the order of the introduction of the acetamide group.

Route A: Late-Stage Acetylation

This pathway focuses on the initial construction of the 3-chloro-2,5-diaminopyridine core, followed by a selective acetylation of one of the amino groups.

Caption: Proposed Synthetic Route A for 3-chloro-2,5-diaminopyridine acetamide analogs.

Route B: Early-Stage Acetylation

In this alternative approach, one of the amino groups is first protected as an acetamide, followed by chlorination and subsequent modifications.

Caption: Proposed Synthetic Route B for a key intermediate in the synthesis of the target analogs.

Detailed Experimental Protocols

The following protocols are based on established methodologies for the synthesis of related pyridine derivatives and can be adapted for the preparation of the target compounds.

Synthesis of 2-Acetamido-5-nitropyridine

This procedure is adapted from a patented method for the preparation of a related compound.[5]

Protocol:

• Dissolve 2-amino-5-nitropyridine in acetic anhydride.

• Heat the reaction mixture under reflux until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

• Cool the reaction mixture and pour it into ice water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-acetamido-5-nitropyridine.

Chlorination of 2-Acetamido-5-nitropyridine

The chlorination of the pyridine ring can be achieved using various chlorinating agents. A method adapted from the synthesis of 2-chloro-3-aminopyridine is proposed.[6]

Protocol:

• Dissolve 2-acetamido-5-nitropyridine in a suitable solvent such as concentrated hydrochloric acid.

• Cool the solution to 0-5 °C.

• Add a chlorinating agent, such as N-chlorosuccinimide (NCS) or chlorine gas, portion-wise while maintaining the temperature.

• Stir the reaction mixture at low temperature until the reaction is complete (monitored by TLC).

• Carefully neutralize the reaction mixture with a base (e.g., sodium hydroxide solution) at low temperature.

• Extract the product with an organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain 2-acetamido-3-chloro-5-nitropyridine.

Reduction of the Nitro Group

The reduction of the nitro group to an amine is a standard transformation in organic synthesis.

Protocol:

• Dissolve 2-acetamido-3-chloro-5-nitropyridine in a solvent such as ethanol or methanol.

• Add a catalyst, such as palladium on carbon (Pd/C) or Raney nickel.

• Subject the mixture to hydrogenation using a hydrogen balloon or a Parr hydrogenator until the reaction is complete.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield 5-amino-2-acetamido-3-chloropyridine.

General Procedure for Acetylation of Diaminopyridines

This general procedure can be used for the synthesis of a variety of acetamide analogs by reacting the synthesized diaminopyridine with different acylating agents.[7]

Protocol:

• Dissolve the 3-chloro-2,5-diaminopyridine derivative in a suitable solvent (e.g., dichloromethane, pyridine).

• Add a base (e.g., triethylamine, pyridine) to the solution.

• Cool the mixture to 0 °C.

• Add the desired acylating agent (e.g., acetyl chloride, acetic anhydride, or a substituted acyl chloride) dropwise.

• Allow the reaction to warm to room temperature and stir until completion.

• Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Purify the crude product by column chromatography or recrystallization.

Potential Biological Activities and Structure-Activity Relationship (SAR) Analysis

Based on the known biological activities of structurally related pyridine derivatives, the 3-chloro-2,5-diaminopyridine acetamide analogs are anticipated to exhibit a range of pharmacological properties.

Anticipated Biological Activities

• Antimicrobial Activity: Many substituted aminopyridines have shown promising activity against various bacterial and fungal strains.[3][8] The presence of the chloro and acetamido groups could enhance this activity.

• Anticancer Activity: Pyridine derivatives are known to possess antiproliferative effects against various cancer cell lines.[1] The introduction of different substituents on the acetamide moiety could lead to the discovery of potent and selective anticancer agents.

• Anti-inflammatory Activity: The acetamide functional group is present in several non-steroidal anti-inflammatory drugs (NSAIDs).[4] Therefore, these analogs may exhibit anti-inflammatory properties.

Structure-Activity Relationship (SAR) Insights

The following SAR trends can be hypothesized based on the analysis of related compounds:

Structural Feature	Anticipated Effect on Activity	Rationale
Position of Acetamide	Regioisomeric differences in activity	The electronic and steric environment of the 2- and 5-amino groups are distinct, leading to different binding interactions with biological targets.
Substituents on Acetamide	Modulation of potency and selectivity	The introduction of various alkyl, aryl, or heterocyclic groups on the acetamide nitrogen can alter the compound's lipophilicity, size, and hydrogen bonding capacity, thereby influencing its biological activity.[9]
Nature of the Acyl Group	Fine-tuning of activity	Replacing the acetyl group with other acyl groups (e.g., propionyl, benzoyl) can impact the compound's properties and its fit within a target's binding pocket.
Presence of Chlorine	Potential enhancement of activity	The chlorine atom can increase lipophilicity, facilitating cell membrane penetration, and can also participate in halogen bonding, potentially improving binding affinity.

Conclusion

The 3-chloro-2,5-diaminopyridine acetamide analogs represent a promising, yet underexplored, class of compounds with the potential for a wide range of biological activities. This guide has provided a comprehensive framework for their synthesis, including detailed experimental protocols and proposed synthetic routes. Furthermore, a thorough analysis of potential biological applications and structure-activity relationships has been presented, offering a solid foundation for future research in this area. The exploration of this chemical space is anticipated to lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles.

References

• Preparation of 2-chloro-3-aminopyridine.
• Method for preparing 2-acetamido-5-aminopyridine.
• Synthetic method of 2-aminomethyl-3-chloro-5-trifluoromethylpyridine acetate.
• Synthesis of Imidazopyridine- and Indole-Fused Azepinones via an Unusual Friedel–Crafts Alkylation of Chloroacetylated GBB Adducts.
• Antimicrobial activity of some 2-amino-5-subsituted pyridine derivatives.
• O-Acetylation using acetic anhydride in pyridine. Glycoscience Protocols (GlycoPODv2).
• The Structure–Antiproliferative Activity Relationship of Pyridine Deriv
• Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. MDPI.
• Structure–Activity-Relationship Studies around the 2-Amino Group and Pyridine Core of Antimalarial 3,5-Diarylaminopyridines Lead to a Novel Series of Pyrazine Analogues with Oral in Vivo Activity.
• Method of producing 2-amino-3-nitro-5-halogenopyridine.
• First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. MDPI.
• THE REGIOSELECTIVE ACYL
• Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship.
• Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. PMC.
• Utilization of 5‐Chloro‐2‐(cyanoacetamido)pyridines in the Synthesis of Biologically Active Heterocyclic Hybrids.
• Synthesis of 2-aminopyridine Lactones and Studies of Their Antioxidant, Antibacterial and Antifungal Properties. MDPI.
• Regioselective Synthesis of an Imidazo[4,5- c ]pyridine through Selective Acylation of 3,4-Diaminopyridine: Synthesis of CP885,316.
• Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Publishing.
• Pyridine: the scaffolds with significant clinical diversity. RSC Publishing.
• Synthesis, characterization and biological evaluation of some Novel 2,5-disubstituted 1,3,4-Thiadiazoles for their potential antimicrobial activity.
• Activity Relationship of N-(4-amino-2- methylquinolin-6-yl)acetamide Derivatives as Potential Anticancer Agents. Benchchem.
• Design, Synthesis, In Vitro and In Silico Biological Evaluation of New Pyridine-2,5-Dicarboxylates Esters Bearing Natural Source Fragments as Anti-Trypanosom

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• 8. Synthesis of 2-aminopyridine Lactones and Studies of Their Antioxidant, Antibacterial and Antifungal Properties [mdpi.com]
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An In-Depth Technical Guide to N-(5-Amino-3-chloro-2-pyridinyl)acetamide: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(5-Amino-3-chloro-2-pyridinyl)acetamide, a substituted aminopyridine derivative. Due to the limited availability of direct public information on this specific compound, this document presents a detailed, proposed synthetic pathway based on established chemical principles and data from analogous structures. The guide covers its nomenclature, predicted physicochemical properties, a step-by-step hypothetical synthesis protocol with a discussion on regioselectivity, and potential applications in medicinal chemistry and drug development, drawing parallels from structurally related compounds. This paper aims to serve as a foundational resource for researchers interested in the synthesis and exploration of novel substituted aminopyridines.

Introduction and Nomenclature

N-(5-Amino-3-chloro-2-pyridinyl)acetamide is a derivative of pyridine, a fundamental heterocyclic scaffold in numerous biologically active compounds. Its structure incorporates an acetamide functional group, an amino group, and a chlorine atom, suggesting a potential for diverse chemical reactivity and biological activity. While this specific compound is not widely documented in scientific literature, its structural motifs are present in many molecules of pharmaceutical interest.

IUPAC Name: N-(5-amino-3-chloropyridin-2-yl)acetamide

Synonyms:

• 2-Acetamido-5-amino-3-chloropyridine

• N-(2-acetamido-5-chloropyridin-3-yl)amine (less common)

The accurate identification and naming of this molecule are crucial for unambiguous communication in a research and development setting.

Chemical Structure:

Caption: Chemical structure of N-(5-amino-3-chloropyridin-2-yl)acetamide.

Proposed Synthesis Pathway

Given the absence of a documented synthesis for N-(5-Amino-3-chloro-2-pyridinyl)acetamide, a plausible synthetic route is proposed, commencing from a suitable precursor, 2-amino-3,5-dichloropyridine. This precursor can be synthesized from the more readily available 2-amino-5-chloropyridine. The subsequent steps involve a selective amination followed by a selective N-acetylation.

Synthesis of the Precursor: 2,5-Diamino-3-chloropyridine

A potential route to the key intermediate, 2,5-diamino-3-chloropyridine, could start from 2-amino-5-chloropyridine. A nitration reaction followed by reduction would yield the desired diaminopyridine.

Step 1: Nitration of 2-Amino-5-chloropyridine to 2-Amino-5-chloro-3-nitropyridine

This reaction introduces a nitro group at the 3-position of the pyridine ring.

• Protocol:

  • Dissolve 2-amino-5-chloropyridine in concentrated sulfuric acid at a low temperature (e.g., 0-5 °C).

  • Add a nitrating agent, such as a mixture of concentrated nitric acid and sulfuric acid, dropwise while maintaining the low temperature.

  • After the addition is complete, allow the reaction to stir at room temperature for several hours.

  • Carefully pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium hydroxide solution) to precipitate the product.

  • Filter, wash with water, and dry the crude 2-amino-5-chloro-3-nitropyridine.

Step 2: Reduction of 2-Amino-5-chloro-3-nitropyridine to 2,3-Diamino-5-chloropyridine

The nitro group is then reduced to an amino group.

• Protocol:

  • Suspend 2-amino-5-chloro-3-nitropyridine in a suitable solvent such as ethanol or acetic acid.

  • Add a reducing agent, for example, iron powder in the presence of an acid like hydrochloric acid, or use catalytic hydrogenation with a catalyst like palladium on carbon (Pd/C) under a hydrogen atmosphere.[1]

  • Heat the reaction mixture under reflux for several hours if using chemical reduction, or stir under hydrogen pressure for catalytic reduction.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove the catalyst or iron residues.

  • Neutralize the filtrate and extract the product with an organic solvent.

  • Dry the organic layer and evaporate the solvent to obtain the crude 2,3-diamino-5-chloropyridine.

Selective N-Acetylation of 2,3-Diamino-5-chloropyridine

The final step is the selective acetylation of the 2-amino group of 2,3-diamino-5-chloropyridine. The 2-amino group is generally more nucleophilic than the 3-amino group in such systems, which should favor the desired regioselectivity.

• Protocol:

  • Dissolve 2,3-diamino-5-chloropyridine in a suitable aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

  • Add a base, such as triethylamine or pyridine, to scavenge the acid byproduct.

  • Cool the mixture in an ice bath.

  • Slowly add one equivalent of acetic anhydride or acetyl chloride. The use of a slight excess of the diaminopyridine can help minimize di-acetylation.

  • Allow the reaction to warm to room temperature and stir for a few hours. Monitor the reaction progress by TLC.

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.

  • Purify the crude product by column chromatography or recrystallization to obtain pure N-(5-amino-3-chloro-2-pyridinyl)acetamide.

Workflow of the Proposed Synthesis:

Caption: Proposed synthetic workflow for N-(5-Amino-3-chloro-2-pyridinyl)acetamide.

Physicochemical Properties (Predicted)

As no experimental data is available for this compound, the following physicochemical properties have been predicted using computational models. These values should be considered as estimates.

Property	Predicted Value
Molecular Formula	C₇H₈ClN₃O
Molecular Weight	185.61 g/mol
LogP	1.5 - 2.0
Topological Polar Surface Area (TPSA)	~70 Ų
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	3
Melting Point	180 - 200 °C
Boiling Point	> 300 °C (decomposes)
Solubility	Sparingly soluble in water, soluble in polar organic solvents

Potential Applications in Research and Drug Development

Substituted aminopyridines and acetamides are prevalent in medicinal chemistry due to their ability to interact with a wide range of biological targets. While the specific biological activity of N-(5-Amino-3-chloro-2-pyridinyl)acetamide is unknown, its structural features suggest several potential areas of investigation.

• Kinase Inhibition: Many kinase inhibitors feature a substituted pyridine core, which can form key hydrogen bonds in the ATP-binding pocket of kinases. The amino and acetamido groups on this molecule could serve as hydrogen bond donors and acceptors.

• Antimicrobial Agents: The pyridine ring is a common scaffold in antimicrobial drugs. The combination of amino, chloro, and acetamido groups could impart activity against various bacterial or fungal strains.[2]

• Central Nervous System (CNS) Activity: Certain substituted aminopyridines have shown activity as modulators of ion channels and receptors in the CNS.

• Anticancer Agents: The imidazo[4,5-b]pyridine scaffold, derived from diaminopyridines, is found in a number of compounds with antiproliferative activity.[3]

Further research, including synthesis, purification, and biological screening, is necessary to elucidate the specific therapeutic potential of this compound.

Conclusion

This technical guide has provided a comprehensive overview of N-(5-Amino-3-chloro-2-pyridinyl)acetamide, a compound with limited available data. A plausible synthetic route has been proposed, starting from readily available precursors and employing standard organic transformations. The predicted physicochemical properties and a discussion of potential applications based on structural analogy have also been presented. This guide serves as a starting point for researchers interested in the synthesis and evaluation of this novel substituted aminopyridine, highlighting the need for experimental validation of the proposed methods and the exploration of its biological activity.

References

• Organic Syntheses. (n.d.). 2,3-diaminopyridine. Retrieved from [Link]

• Google Patents. (2014). CN104016908A - Synthetic method of 2-amino-3,5-dichloropyridine.
• Benchchem. (n.d.). Protocol for N-acetylation of 2-aminopyridine: An Application Note. Retrieved from a relevant protocol on the Benchchem website.

• MDPI. (2023). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Retrieved from [Link]

• MDPI. (2025). Synthesis, Stability, and Biological Evaluation of Novel Aminoderivatives Incorporating the Aza-Acridine Scaffold. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of 2,3-Diaminopyridine-derived Azabenzimidazoles and (Phenylimino)pyridine Analogues as Potential Anti-plasmodial Agents.

• ACS Publications. (2025). Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands. Retrieved from [Link]

• PubMed. (2009). 4-Aminopyridine catalyzed direct and regioselective acylation of N-tosylhydrazide. Retrieved from [Link]

• Google Patents. (2010). KR20100050524A - Process for the synthesis of diaminopyridine and related compounds.

• European Patent Office. (2003). EP1206453B1 - PROCESS FOR THE PREPARATION OF 3,5-DICHLOROPYRIDINE. Retrieved from [Link].

• Benchchem. (n.d.). A Comparative Analysis of the Biological Activities of Substituted Acetanilides. Retrieved from a relevant guide on the Benchchem website.

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Protocols & Analytical Methods

Application Note and Protocol for the Selective Synthesis of N-(5-Amino-3-chloro-2-pyridinyl)acetamide

For: Researchers, scientists, and drug development professionals.

Introduction

N-(5-Amino-3-chloro-2-pyridinyl)acetamide is a valuable intermediate in the synthesis of various pharmaceutical compounds and functional materials. Its structure, featuring a selectively acetylated aminopyridine core, allows for further chemical modifications. This document provides a comprehensive guide to the synthesis of N-(5-Amino-3-chloro-2-pyridinyl)acetamide from 2,5-diamino-3-chloropyridine. The protocol herein is designed to favor the selective mono-acetylation of the more nucleophilic amino group, a common challenge in the chemistry of poly-functionalized aromatic compounds.

The selective acylation of one amino group in the presence of others in a polyamine can be challenging. Statistically, a 1:1 molar ratio of diamine to acylating agent could yield a maximum of 50% of the desired mono-acylated product, but often, a mixture of di-acylated and unreacted starting material is obtained. Therefore, careful control of reaction conditions is paramount. This guide explains the causality behind the experimental choices to ensure a high-yield, selective, and reproducible synthesis.

Scientific Rationale for Selective Acetylation

The selective acetylation of the 2-amino group over the 5-amino group in 2,5-diamino-3-chloropyridine is predicated on the differential nucleophilicity of the two nitrogen atoms. The nucleophilicity of an amino group on a pyridine ring is influenced by both inductive and resonance effects of the ring nitrogen and other substituents.

• The Pyridine Nitrogen: The nitrogen atom in the pyridine ring is electron-withdrawing, which generally decreases the basicity and nucleophilicity of amino groups on the ring compared to aniline.

• Position of the Amino Groups: The 2-amino group is in closer proximity to the ring nitrogen. The electronic environment of this position is complex, but it is generally considered that the 2-amino group in aminopyridines is more nucleophilic than the 3- or 4-amino groups.

• The Chloro Group: The chlorine atom at the 3-position is an electron-withdrawing group via induction, which is expected to decrease the nucleophilicity of the adjacent 2-amino group. However, the overall electronic landscape of the molecule still favors the 2-amino position as the more reactive site for electrophilic attack by the acetylating agent.

By carefully controlling the stoichiometry of the reactants and the reaction temperature, it is possible to achieve selective acetylation at the more reactive 2-amino position.

Reaction Scheme

Application Note: Precision Buchwald-Hartwig Amination of N-(5-Amino-3-chloro-2-pyridinyl)acetamide

This Application Note is designed for Senior Medicinal Chemists and Process Development Scientists . It addresses the specific challenges of coupling N-(5-Amino-3-chloro-2-pyridinyl)acetamide —a highly functionalized, electron-deficient aminopyridine scaffold often encountered in the synthesis of Factor Xa inhibitors (e.g., Betrixaban analogs) and kinase inhibitors.

Part 1: Strategic Analysis & Mechanistic Insight

The Substrate Paradox

The molecule N-(5-Amino-3-chloro-2-pyridinyl)acetamide (henceforth Substrate-A ) presents a "Chemoselectivity Triad" challenge that defeats standard catalytic systems:

• The Nucleophile (C5-NH₂): This is the desired reaction center. However, it is electronically deactivated by the electron-withdrawing pyridine nitrogen, the C3-Chloro group, and the C2-Acetamido group. It is a "sluggish" nucleophile.

• The Internal Electrophile (C3-Cl): An aryl chloride is present on the nucleophile. A non-selective catalyst (e.g., Pd(dppf)Cl₂) may initiate oxidative addition at this site, leading to polymerization or homocoupling.

• The Catalyst Poison (C2-NHAc): The acetamide group, particularly if deprotonated (pKa ~17), can coordinate to Palladium, displacing ligands and arresting the catalytic cycle ("amidate poisoning").

The Solution: Ligand-Controlled Chemoselectivity

To successfully couple Substrate-A with an external Aryl Halide (Ar-X), the catalyst system must meet three criteria:

• High Activity: Sufficient to activate the external Ar-X and facilitate reductive elimination with the electron-poor C5-NH₂.

• Steric Bulk: To prevent oxidative addition into the sterically crowded internal C3-Cl bond.

• Base Compatibility: Must operate with weak bases (Carbonates/Phosphates) to avoid deprotonating the acetamide, OR use a ligand that prevents amidate binding.

Recommended Ligand Class: Dialkylbiarylphosphines (Buchwald Ligands) .

• BrettPhos / tBuBrettPhos: The gold standard. The bulk of the tert-butyl groups prevents reaction at the internal C3-Cl, while the electron-rich nature drives the coupling of the poor amine.

• XantPhos: An alternative for scale-up, known for excellent stability with amide-containing substrates.

Part 2: Experimental Protocols

Protocol A: The "High-Fidelity" Method (BrettPhos System)

Best for: Discovery chemistry, complex coupling partners, and preventing side-reactions.

Reaction Scheme: Substrate-A + Ar-Br --[Pd G4 / Base]--> Product

Component	Reagent	Equiv.[1][2][3][4][5][6][7][8][9]	Role
Nucleophile	N-(5-Amino-3-chloro-2-pyridinyl)acetamide	1.0	Amine Source
Electrophile	Aryl Bromide / Triflate (External)	1.1	Coupling Partner
Catalyst	BrettPhos Pd G4	0.02 - 0.05	Precatalyst (Air stable)
Base	Cs₂CO₃ (Cesium Carbonate)	2.5	Weak Base (Prevents amide deprotonation)
Solvent	t-Amyl Alcohol (anhydrous)	[0.15 M]	Solubilizes polar substrate

Step-by-Step Procedure:

• Vial Setup: To a 4 mL reaction vial equipped with a magnetic stir bar, add Substrate-A (1.0 equiv), the Aryl Bromide (1.1 equiv), BrettPhos Pd G4 (2-5 mol%), and finely ground Cs₂CO₃ (2.5 equiv).

  • Note: If the Aryl Bromide is a liquid, add it after solvent.

• Inertion: Cap the vial with a septum. Evacuate and backfill with Argon (x3).

• Solvation: Inject anhydrous t-Amyl Alcohol via syringe.

  • Expert Tip: t-Amyl alcohol is preferred over Dioxane here because its higher boiling point (102°C) allows for higher temperature without pressure buildup, and it solubilizes the polar acetamide moiety better.

• Activation: Place the vial in a pre-heated aluminum block at 90°C . Stir vigorously (800+ rpm).

  • Why? Vigorous stirring is critical for heterogeneous bases like Cs₂CO₃.

• Monitoring: Monitor by LCMS at 2 hours. If conversion is <50%, increase temp to 100°C.

• Workup: Dilute with EtOAc, wash with water (to remove Cs salts), dry over Na₂SO₄, and concentrate.

Protocol B: The "Power" Method (LHMDS/RuPhos)

Best for: Extremely unreactive aryl chlorides or when Protocol A fails due to low conversion.

Critical Change: Uses LHMDS (Lithium Hexamethyldisilazide).

• Mechanism:[3][4][5][6][10][11] The Lithium cation (Li⁺) coordinates to the pyridine nitrogen and the acetamide oxygen, effectively "masking" them from the Palladium. This prevents catalyst poisoning.

• Risk:[4][10] LHMDS is a strong base. Ensure your electrophile tolerates pKa ~26.

Component	Reagent	Equiv.[1][2][3][4][5][6][7][8][9][12]
Catalyst	RuPhos Pd G4	0.03
Base	LHMDS (1.0 M in THF)	2.2
Solvent	THF	[0.1 M]
Temp	65°C	Lower temp due to strong base

Procedure:

• Add Substrate-A, Ar-Cl, and RuPhos Pd G4 to the vial. Inert with Argon.

• Add anhydrous THF.

• Dropwise Addition: Add LHMDS solution slowly at room temperature.

  • Observation: The solution may turn dark orange/red (deprotonation of amide). This is normal.

• Heat to 65°C. Reaction is usually fast (1-4 hours).

• Quench: Must quench with saturated NH₄Cl immediately upon completion to protonate the acetamide.

Part 3: Visualization & Troubleshooting

Decision Logic for Condition Selection

Caption: Decision tree for selecting the optimal catalytic system based on electrophile properties and scale.

Troubleshooting Matrix

Observation	Diagnosis	Corrective Action
No Reaction (SM Recovery)	Catalyst Poisoning by Acetamide/Pyridine.	Switch to Protocol B (LHMDS) . The Li⁺ effect masks the poison. Alternatively, increase catalyst to 5 mol%.
Dehalogenation of Ar-X	Hydride source present or difficult Reductive Elimination.	Switch solvent from Alcohol (tAmOH) to Toluene or Dioxane . Ensure solvent is anhydrous.
Product + Ar-Ar Homocoupling	Oxidative addition into Substrate-A's 3-Cl.	Use a bulkier ligand (tBuBrettPhos). Lower temperature to 80°C.
Double Arylation	Reaction occurring at Acetamide Nitrogen.[8]	Use Cs₂CO₃ (weaker base).[6] Avoid NaOtBu/LHMDS.

References

• Buchwald, S. L., et al. "Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases." Journal of the American Chemical Society, 2008.

  • Context: Establishes BrettPhos as the primary ligand for heteroarom

• Zhang, P., et al. "Discovery of betrixaban (PRT054021)... a highly potent, selective, and orally efficacious factor Xa inhibitor." Bioorganic & Medicinal Chemistry Letters, 2009.

  • Context: Describes the synthesis of the Betrixaban class, utilizing the 2-amino-5-chloropyridine scaffold relevant to the topic.

• Lundgren, R. J., & Stradiotto, M. "Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions of Amides." Chemistry – A European Journal, 2012.

  • Context: Discusses the competing reactivity of amides (like the acetamide group in Substr

• WuXi AppTec. "Chemical Insights: How to Wisely Design Conditions for Buchwald-Hartwig Couplings." WuXi AppTec Application Notes, 2024.

  • Context: Provides industrial standard conditions for handling base-sensitive functional groups.

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
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• 9. par.nsf.gov [par.nsf.gov]
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• 11. Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. surface.syr.edu [surface.syr.edu]

Application Note: Strategic Solvent Selection for N-(5-Amino-3-chloro-2-pyridinyl)acetamide

Introduction: The Critical Role of Solvent Selection

N-(5-Amino-3-chloro-2-pyridinyl)acetamide is a substituted pyridine derivative whose utility in multi-step organic synthesis and pharmaceutical development is critically dependent on its solubility characteristics. The selection of an appropriate solvent system is a foundational step that influences reaction kinetics, purification efficiency (e.g., crystallization), and the formulation of final products. An improper solvent can lead to poor yields, difficult purifications, and misleading experimental results.

This application note provides a comprehensive framework for selecting and validating solvents for this compound. By understanding its structural attributes and employing a systematic screening protocol, researchers can confidently identify optimal solvent systems for their specific applications.

Physicochemical Profile and Solubility Predictions

A detailed understanding of the molecular structure of N-(5-Amino-3-chloro-2-pyridinyl)acetamide is the first step in predicting its solubility behavior.

• Structure and Functional Groups: The molecule possesses several key functional groups that dictate its polarity and potential for intermolecular interactions:

  • Pyridine Ring: A heterocyclic aromatic ring containing a nitrogen atom, which contributes to its polarity and ability to accept hydrogen bonds.

  • Amino Group (-NH2): A primary amine that can act as both a hydrogen bond donor and acceptor.

  • Chloro Group (-Cl): An electron-withdrawing group that adds to the molecular weight and influences the overall dipole moment.

  • Acetamide Group (-NHC(O)CH3): Contains a carbonyl group (hydrogen bond acceptor) and an N-H group (hydrogen bond donor).

• "Like Dissolves Like" Principle: The presence of multiple polar functional groups capable of hydrogen bonding suggests that N-(5-Amino-3-chloro-2-pyridinyl)acetamide is a polar molecule. Therefore, it is predicted to have higher solubility in polar solvents. The "like dissolves like" principle is a fundamental guideline in chemistry, stating that polar solutes tend to dissolve in polar solvents, while nonpolar solutes are more soluble in nonpolar solvents[1].

A Systematic Workflow for Solvent Selection

A multi-tiered experimental approach is recommended to efficiently identify the most suitable solvent or solvent system. This process begins with a broad screening of common laboratory solvents, followed by a more quantitative analysis of promising candidates.

Caption: A systematic workflow for solvent selection.

Experimental Protocols

Protocol 1: Rapid Qualitative Solubility Assessment

This protocol provides a quick and material-sparing method to screen a wide range of solvents.

Materials:

• N-(5-Amino-3-chloro-2-pyridinyl)acetamide

• Small vials (e.g., 1.5 mL or 4 mL)

• A selection of solvents (see Table 1)

• Vortex mixer

• Spatula

Procedure:

• Add approximately 5-10 mg of N-(5-Amino-3-chloro-2-pyridinyl)acetamide to a clean, dry vial.

• Add 0.5 mL of the first solvent to be tested.

• Vortex the mixture vigorously for 1-2 minutes at room temperature.

• Visually inspect the solution against a dark background.

• Record the observation as:

  • Soluble: A clear, homogeneous solution with no visible solid particles.

  • Partially Soluble: Some solid has dissolved, but undissolved particles remain.

  • Insoluble: The solid material remains largely unchanged.

• Repeat steps 1-5 for each solvent in the screening panel.

Protocol 2: Quantitative Solubility Determination by Gravimetric Method

For promising solvents identified in Protocol 1, this method provides a precise measurement of solubility. This is crucial for applications like designing crystallization processes[7].

Materials:

• N-(5-Amino-3-chloro-2-pyridinyl)acetamide

• Selected solvent(s)

• Scintillation vials with screw caps

• Thermostatically controlled shaker or water bath

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

• Pre-weighed drying dishes (e.g., aluminum weigh boats)

• Vacuum oven

Procedure:

• Add an excess amount of N-(5-Amino-3-chloro-2-pyridinyl)acetamide to a scintillation vial (ensure solid remains after equilibration).

• Pipette a known volume (e.g., 2.0 mL) of the selected solvent into the vial.

• Seal the vial and place it in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient time to reach equilibrium (typically 24-48 hours). It is essential to ensure that the solution is saturated and in equilibrium with the solid phase[8].

• After equilibration, allow the vial to stand undisturbed for at least 2 hours to let the excess solid settle.

• Carefully withdraw a known volume of the supernatant (e.g., 1.0 mL) using a syringe fitted with a filter to remove any undissolved solids.

• Dispense the filtered, saturated solution into a pre-weighed drying dish.

• Place the drying dish in a vacuum oven at a temperature sufficient to evaporate the solvent without decomposing the compound (e.g., 40-50 °C) until a constant weight is achieved.

• Reweigh the drying dish containing the dried solute.

• Calculate the solubility using the following formula: Solubility (mg/mL) = (Weight of dish with solute - Weight of empty dish) / Volume of solution evaporated

Recommended Solvents for Initial Screening

The following table provides a curated list of common laboratory solvents, categorized by their properties, to be used in the initial qualitative screening.

Solvent	Class	Boiling Point (°C)	Polarity Index	Notes
Water	Polar Protic	100	10.2	Excellent for highly polar compounds.
Methanol	Polar Protic	65	5.1	Good general-purpose polar solvent.
Ethanol	Polar Protic	78	4.3	Less toxic alternative to methanol.
Isopropanol	Polar Protic	82	3.9	Useful for compounds with intermediate polarity.
Acetonitrile	Polar Aprotic	82	5.8	Good for a wide range of polar organic molecules.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	189	7.2	Very strong solvent for highly polar, difficult-to-dissolve compounds.
Dimethylformamide (DMF)	Polar Aprotic	153	6.4	Similar to DMSO, high boiling point.
Acetone	Polar Aprotic	56	5.1	Volatile, good for dissolving many organic compounds[9].
Tetrahydrofuran (THF)	Polar Aprotic	66	4.0	A cyclic ether with moderate polarity.
Ethyl Acetate	Intermediate Polarity	77	4.4	Common solvent for extraction and chromatography.
Dichloromethane (DCM)	Nonpolar	40	3.1	Good for less polar compounds, volatile.
Toluene	Nonpolar	111	2.4	Aromatic hydrocarbon, useful for nonpolar compounds.
Heptane/Hexane	Nonpolar	98/69	0.1	Aliphatic hydrocarbons, for very nonpolar compounds.

Interpreting Results and System Optimization

• Single Solvent Systems: Based on the predicted polarity, it is expected that N-(5-Amino-3-chloro-2-pyridinyl)acetamide will show good solubility in polar protic solvents like methanol and ethanol, and polar aprotic solvents such as DMSO, DMF, and acetonitrile. The solubility of similar compounds like 4-aminopyridine in DMSO and DMF supports this prediction. The solubility is likely to be poor in nonpolar solvents like heptane and toluene.

• Binary and Ternary Solvent Systems: If a single solvent does not provide the desired solubility characteristics (e.g., for crystallization where solubility should be high at elevated temperatures and low at room temperature), solvent mixtures can be employed. For example, a mixture of a good solvent (like methanol) and an anti-solvent (like water or heptane) can be used to precisely control the solubility profile. The temperature dependence of solubility is a key factor in designing crystallization processes[1][7].

• Downstream Considerations: The final choice of solvent must be compatible with subsequent experimental steps. For example, a high-boiling point solvent like DMSO may be difficult to remove. For chemical reactions, the solvent should be inert to the reagents and conditions being used. The synthesis of substituted pyridines has been successfully carried out in a variety of solvents including THF, methanol, and DMSO[10].

Conclusion

The selection of an appropriate solvent for N-(5-Amino-3-chloro-2-pyridinyl)acetamide is a critical step that requires a systematic and logical approach. By combining theoretical predictions based on molecular structure with a tiered experimental screening process, researchers can efficiently identify optimal solvent systems. This methodical approach saves time and resources while ensuring the reliability and success of subsequent research and development activities.

References

• Cheméo. (n.d.). Chemical Properties of Acetamide, 2-amino- (CAS 598-41-4). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyridine synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Acetamide. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Chloropyridine. Retrieved from [Link]

• Technobis Crystallization Systems. (2023, April 5). The importance of solubility and how to collect it using dynamic methods. Retrieved from [Link]

• PubChem. (n.d.). 3-Amino-N-(5-chloro-2-pyrimidinyl)benzenesulfonamide. Retrieved from [Link]

• Silva, R., et al. (2019). Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification. Química Nova, 42(7). Retrieved from [Link]

• Wikipedia. (n.d.). Hansen solubility parameter. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloropyridine. Retrieved from [Link]

• ACS Publications. (2009). Solubility of 2-Aminopyridine in Acetone, Chloroform, and Ethyl Acetate. Journal of Chemical & Engineering Data, 54(4), 1361–1362. Retrieved from [Link]

• Google Patents. (n.d.). DE3245950A1 - Process for the preparation of substituted pyridines.

• EPA. (n.d.). Acetamide, N-[4-[[(3-chloro-2-pyrazinyl)amino]sulfonyl]phenyl]-. Retrieved from [Link]

• Pharmaceutical Sciences. (2022). Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs. Pharmaceutical Sciences, 29(2), 133-134. Retrieved from [Link]

• National Institutes of Health. (n.d.). Chemoselective Synthesis of Polysubstituted Pyridines From Heteroaryl Fluorosulfates. Retrieved from [Link]

• PubChem. (n.d.). n-(5-Chloro-2-nitrophenyl)acetamide. Retrieved from [Link]

• Indian Journal of Pharmaceutical Education and Research. (2024). Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. Indian Journal of Pharmaceutical Education and Research, 58(1), 134-148. Retrieved from [Link]

• PubChem. (n.d.). 2-Aminopyridine. Retrieved from [Link]

• MalariaWorld. (2024). Activity refinement of aryl amino acetamides that target the P. falciparum STAR-related lipid transfer 1 protein. Retrieved from [Link]

• ResearchGate. (n.d.). 2-Amino-N-[3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl]acetamide. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Aminopyridine (CAS 504-29-0). Retrieved from [Link]

• PMC. (2023). Hansen Solubility Parameters Applied to the Extraction of Phytochemicals. Molecules, 28(17), 6229. Retrieved from [Link]

• Ataman Kimya. (n.d.). ACETAMIDE. Retrieved from [Link]

• Beilstein Journals. (2013). One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Beilstein Journal of Organic Chemistry, 9, 2079–2086. Retrieved from [Link]

• ACS Publications. (2021). Sequential Ring-Opening and Ring-Closing Reactions for Converting para-Substituted Pyridines into meta-Substituted Anilines. Organic Letters, 23(16), 6239–6244. Retrieved from [Link]

• Google Patents. (n.d.). WO2005116635A1 - Method for determining solubility of a chemical compound.

• Chemistry Online @ UTSC. (n.d.). Solubility. Retrieved from [Link]

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• 1. Mastering Solubility Rules: Your Guide to Dissolving Ionic Compounds - Resources | PASCO [pasco.com]
• 2. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 6. Hansen Solubility Parameters Applied to the Extraction of Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pubs.acs.org [pubs.acs.org]
• 10. Pyridine synthesis [organic-chemistry.org]

Technical Notes & Optimization

improving solubility of N-(5-Amino-3-chloro-2-pyridinyl)acetamide in organic solvents

Executive Summary & Physicochemical Profile

This guide addresses the solubility challenges associated with N-(5-Amino-3-chloro-2-pyridinyl)acetamide (also referred to as N-(5-amino-3-chloropyridin-2-yl)acetamide). This molecule presents a unique solubility profile due to the interplay between its lipophilic chloro-substituent and its highly polar hydrogen-bonding motifs (acetamide and primary amine).

Molecule Analysis

• Core Structure: Pyridine ring.[1]

• Functional Groups:

  • C2-Acetamido (-NHCOCH₃): Acts as both a hydrogen bond donor and acceptor. The intramolecular hydrogen bond with the pyridine nitrogen often reduces solubility in non-polar solvents.

  • C3-Chloro (-Cl): Increases lipophilicity but can enhance crystal lattice energy through halogen bonding, making dissolution more difficult.

  • C5-Amino (-NH₂): A strong hydrogen bond donor/acceptor that significantly increases polarity and reduces solubility in common organic solvents like dichloromethane (DCM) or toluene.

Solubility Heatmap

Solvent Class	Representative Solvents	Solubility Rating	Notes
Polar Aprotic	DMSO, DMF, DMAc, NMP	Excellent	Recommended for stock solutions and reactions.
Alcohols	Methanol, Ethanol, Isopropanol	Good (Hot) / Moderate (Cold)	Ideal for recrystallization. Solubility drops sharply upon cooling.
Chlorinated	Dichloromethane (DCM), Chloroform	Low to Moderate	Often requires a co-solvent (e.g., MeOH) to break H-bond networks.
Ethers	THF, 2-MeTHF, Dioxane	Moderate	Good for reactions; 2-MeTHF is preferred for process safety.
Non-Polar	Hexane, Heptane, Toluene	Poor / Insoluble	Use only as anti-solvents to induce precipitation.
Aqueous	Water	pH Dependent	Soluble in acidic pH (pH < 4) due to protonation of the pyridine/amine.

Troubleshooting Guide (FAQ)

Scenario 1: "My compound oils out instead of crystallizing during purification."

Diagnosis: This is a common issue with aminopyridines. The "oil" is a supersaturated liquid phase that forms because the compound's melting point is depressed by impurities or the solvent system is too rich in the "good" solvent. Corrective Action:

• Seeding: Add a few crystals of pure product at the cloud point (just as turbidity appears).

• Slower Cooling: Rapid cooling traps impurities and favors oiling. Use a controlled cooling ramp (e.g., 10°C/hour).

• Solvent Modification: If using Ethanol/Hexane, switch to Isopropanol (IPA)/Heptane . IPA has a higher boiling point and often favors better crystal growth for amides.

Scenario 2: "The compound won't dissolve in DCM for my acylation/coupling reaction."

Diagnosis: The C5-amino and C2-acetamido groups form a strong intermolecular hydrogen-bonding network that DCM cannot break effectively. Corrective Action:

• Add a Co-solvent: Add 5-10% Methanol or THF to the DCM. This disrupts the H-bonds without compromising most reaction chemistries.

• Switch Solvent: Use THF or 2-MeTHF . These ethers are better H-bond acceptors and usually solubilize aminopyridines well.

• Catalytic DMAP: If the insolubility is slowing down a reaction, adding 4-Dimethylaminopyridine (DMAP) can sometimes help solubilize the reactant via transient complexation, though this is mechanism-specific.

Scenario 3: "I need to prepare an aqueous solution for biological assay, but it precipitates."

Diagnosis: The molecule is a weak base. At neutral pH (7.4), it is largely uncharged and hydrophobic. Corrective Action:

• Acidification: Dissolve the compound in a small volume of 0.1 M HCl or acetic acid first (protonating the C5-amine or pyridine N), then dilute with buffer.

• Co-solvent Spike: Dissolve in 100% DMSO first, then spike into the aqueous buffer. Ensure final DMSO concentration is <1% (or as tolerated by the assay).

Detailed Protocols

Protocol A: Solubility Screening for Process Development

Use this to identify the best solvent system for your specific batch.

• Preparation: Weigh 10 mg of N-(5-Amino-3-chloro-2-pyridinyl)acetamide into 5 separate HPLC vials.

• Solvent Addition: Add 100 µL of the following solvents to the vials:

  • Vial 1: Methanol

  • Vial 2: Ethanol

  • Vial 3: THF

  • Vial 4: Toluene

  • Vial 5: Ethyl Acetate

• Observation (Cold): Vortex for 1 minute. Record if the solid dissolves.

• Observation (Hot): Heat undissolved samples to 50°C (or near boiling) for 5 minutes.

• Cooling: Allow hot solutions to cool to room temperature (RT) slowly.

  • Result: If it dissolves hot and precipitates crystals at RT, this is your Recrystallization Solvent .

  • Result: If it stays dissolved at RT, this is a Reaction Solvent .

Protocol B: Recrystallization from Ethanol/Water

Recommended for purifying crude material (90-95% purity).

• Dissolution: Suspend crude solid in Ethanol (10 mL per gram).

• Heating: Heat to reflux (approx. 78°C). The solid should dissolve completely. If not, add Ethanol in 1 mL increments until clear.

• Filtration (Optional): If black specks (insoluble impurities) remain, filter the hot solution through a pre-warmed glass frit or Celite pad.

• Anti-solvent Addition: While keeping the solution hot, add Water dropwise until a faint, persistent turbidity (cloudiness) is observed.

• Re-dissolution: Add a few drops of Ethanol to just clear the turbidity.

• Crystallization: Remove from heat. Insulate the flask with a towel to cool slowly to room temperature.

• Collection: Filter the white/off-white crystals and wash with cold Ethanol/Water (1:1 mixture). Dry under vacuum at 40°C.

Visual Workflows

Figure 1: Solvent Selection Decision Tree

This logic flow helps researchers choose the right solvent based on their operational goal.

Caption: Decision tree for selecting the optimal solvent system based on experimental intent (Synthesis, Purification, or Biological Testing).

Figure 2: Recrystallization Troubleshooting Logic

Use this flow when standard recrystallization fails.

Caption: Logic flow for troubleshooting common crystallization failures (Oiling out vs. Persistent solution).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 66174, 2-Amino-5-chloropyridine. Retrieved from [Link]

  • Context: Provides physicochemical baseline data for the core aminopyridine structure, illustrating the solubility trends of the parent scaffold.
• Context: Offers protocols for handling pyridine acetamides, including specific troubleshooting for acylation reactions and workups relevant to the user's deriv
• Context: Validates the existence of the di-amino substituted pyridine scaffold and supports the solubility profile (moderate mp, polar n

• MDPI (2021). Microwave-Assisted Synthesis and Structural Characterization of Aminopyridine Acetamides. Retrieved from [Link]

  • Context: Provides experimental melting points and recrystallization solvents (Ethanol/Water systems)

Sources

• 1. epa.gov [epa.gov]

Technical Guide: Preventing Oxidation of the 5-Amino Group in Chloropyridine Acetamides

The following technical guide addresses the stability and preservation of the 5-amino moiety within chloropyridine acetamide scaffolds.

Version: 1.0 | Doc ID: CPA-OX-505 Audience: Senior Chemists, Process Engineers, Formulation Scientists[1]

Executive Summary: The Stability Paradox

The "chloropyridine acetamide" scaffold presents a unique stability challenge. While the chloropyridine ring is generally electron-deficient (stabilizing), the 5-amino group acts as a strong electron donor.[1] This push-pull electronic system creates a specific vulnerability: the 5-amino nitrogen possesses a lone pair that is highly susceptible to Single Electron Transfer (SET) oxidation, particularly in the presence of trace transition metals or dissolved oxygen.

Unlike simple anilines, the chlorinated pyridine ring alters the oxidation potential, often favoring the formation of azo-dimers (colored impurities) and N-oxides rather than simple polymerization. This guide provides the protocols to arrest these pathways.

Mechanism of Degradation

To prevent oxidation, one must understand the enemy. The degradation of 5-amino-chloropyridines typically follows a radical-mediated pathway.[1]

Figure 1: Oxidative Degradation Pathway

The following diagram illustrates the transition from the free amine to the azo-dimer impurity, catalyzed by oxygen and light.

Caption: Figure 1: The oxidative cascade of the 5-amino moiety. Note that the formation of the Azo-Dimer is often the cause of the characteristic "darkening" of the material.

Module 1: Synthesis & Processing Controls

Troubleshooting oxidation during reaction and workup.

Critical Control Points (CCP)

Process Step	Vulnerability	Technical Intervention
Solvent Prep	Dissolved acts as a radical initiator.[1]	Sparging: Degas all solvents with or Argon for min.[1] 15 mins prior to use. Additives: Add 0.1% w/v Ascorbic Acid (aqueous) or BHT (organic) if permissible.
Reaction	Trace metals (Pd, Cu, Fe) from coupling steps catalyze SET.	Chelation: Add scavenger resins (e.g., QuadraPure™ TU) post-reaction to strip metals below 10 ppm.
Workup	Basic silica gel promotes oxidation of electron-rich amines.[1]	Neutralization: Pre-treat silica with 1% Triethylamine (TEA) or use Neutral Alumina .[1] Avoid prolonged exposure to air on the column.
Drying	Thermal stress accelerates radical propagation.[1]	Vacuum: Dry at <40°C under high vacuum.[1] Backfill with Nitrogen, never ambient air.

Q: My reaction mixture turns dark brown upon exposure to air. Is my product gone?

A: Not necessarily. The "browning" is often caused by trace amounts of the highly colored azo-dimer or quinone-imine species, which have high extinction coefficients.[1]

• Action: Perform a TLC or LC-MS immediately.[1] If the main peak is intact (>95%), the color is a surface impurity.

• Remedy: Treat the solution with activated charcoal (5-10 wt%) for 30 minutes, filter through Celite under nitrogen, and recrystallize immediately.

Module 2: Storage & Handling

Preserving the integrity of the solid state.

The 5-amino group in chloropyridines is photolabile .[1] High-energy photons can cleave the N-H bond or excite the pyridine ring, facilitating reaction with ground-state oxygen.[1]

Storage Protocol: The "Triple-A" Standard[1]

• A tmosphere: Store under Argon (Ar is heavier than air and blankets the powder better than

  ).

• A mber: Use amber glass vials or wrap clear vials in aluminum foil.

• A rctic: Store at -20°C. Lower temperatures reduce the kinetic rate of auto-oxidation.[1]

Q: Can I store the acetamide in solution?

A: Solution storage is high-risk.[1] If unavoidable:

• Preferred Solvent: Degassed DMSO or Anhydrous Ethanol.[1]

• Avoid: Chlorinated solvents (DCM/Chloroform) over long periods, as they can generate HCl and radicals upon light exposure, accelerating degradation.

• Stabilizer: For non-GMP samples, adding 50-100 ppm of Butylated Hydroxytoluene (BHT) is highly effective.[1]

Module 3: Formulation & Solution Chemistry

Stabilizing the molecule for bio-assays or liquid dosing.

When formulating chloropyridine acetamides for biological use, you cannot use toxic stabilizers like BHT. You must rely on bio-compatible antioxidants.[1]

Antioxidant Selection Guide

Solvent System	Recommended Antioxidant	Concentration	Mechanism
Aqueous / Buffer	Sodium Metabisulfite ( )	0.05% - 0.1%	Oxygen Scavenger
Aqueous / Buffer	L-Ascorbic Acid	0.1% - 0.5%	Radical Quencher (Sacrificial)
Lipid / Oil	-Tocopherol (Vitamin E)	0.05%	Chain-breaking antioxidant
DMSO Stock	None (Keep frozen/Inert)	N/A	DMSO is a mild oxidant; keep frozen.[1]

Figure 2: Decision Tree for Stabilization

How to select the right protection strategy based on your workflow.

Caption: Figure 2: Decision matrix for selecting the appropriate stabilization method based on the physical state and solvent system.[1]

Analytical Forensics

How to confirm if oxidation has occurred.

Q: I see a new peak in LC-MS at M+16 or M+30. What is it?

• M+16: Likely the N-Oxide or Hydroxylamine .[1] This occurs via direct oxygen insertion.[1]

• M+30: Likely a Nitro derivative (rare, requires strong oxidation) or a solvent adduct.

• 2M-2 (Dimer): If you see a mass roughly double the parent minus 2 hydrogens, you have formed the Azo-dimer (R-N=N-R).[1] This is the most common oxidative impurity for 5-amino-chloropyridines.[1]

Protocol for Impurity Isolation:

• Do not heat the sample.[2][3]

• Use a neutral pH mobile phase (Ammonium Acetate) rather than Formic Acid if the impurity is acid-labile.[1]

• Store the isolated fraction in the dark immediately.

References

• Synthesis and Stability of Aminopyridines: BenchChem. "Stability and Degradation of 2-Amino-2-(pyridin-3-yl)acetonitrile and Related Scaffolds." Link[1]

• Oxidative Dimerization Mechanisms: Journal of Medicinal Chemistry. "Unusual Oxidative Dimerization in the 3-Aminothieno[2,3-b]pyridine Series." Link[1]

• Photocatalytic Degradation: ResearchGate. "Direct photolysis and photocatalytic degradation of 2-amino-5-chloropyridine." Link

• Antioxidant Synergies in Amines: MDPI. "Aromatic Amine Antioxidants: Key to Long-Term Thermal Stability."[1] Link[1]

• Safety Data & Handling: PubChem. "2-Acetamido-5-aminopyridine Compound Summary." Link[1]

Sources

• 1. 2-Acetamido-5-aminopyridine | C7H9N3O | CID 2735219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. kishida.co.jp [kishida.co.jp]
• 3. pdf.benchchem.com [pdf.benchchem.com]

purification methods for N-(5-Amino-3-chloro-2-pyridinyl)acetamide recrystallization

Welcome to the technical support resource for the purification of N-(5-Amino-3-chloro-2-pyridinyl)acetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the recrystallization of this important chemical intermediate. Our focus is on providing not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your purification processes effectively.

Troubleshooting Guide: Recrystallization Issues

This section addresses specific challenges you may encounter during the recrystallization of N-(5-Amino-3-chloro-2-pyridinyl)acetamide. The question-and-answer format is designed to help you quickly identify and resolve common experimental hurdles.

Q1: My compound "oiled out" instead of forming crystals upon cooling. What happened and how can I fix it?

A1: "Oiling out" occurs when the solute's solubility is so high that it separates from the solution as a liquid phase rather than a solid crystal lattice upon cooling. This typically happens when the solution becomes supersaturated at a temperature above the melting point of the solute or when the concentration of impurities is high, disrupting crystal nucleation.

Causality & Solution Pathway:

• Excessive Supersaturation: The most common cause is cooling the solution too rapidly. The system doesn't have enough time to achieve equilibrium and form an ordered crystal lattice.

  • Solution: Re-heat the solution until the oil fully redissolves. If necessary, add a small amount of additional solvent to ensure complete dissolution. Then, allow the solution to cool much more slowly. Insulating the flask with glass wool or placing it in a warm bath that cools slowly can facilitate this.

• Inappropriate Solvent Choice: The boiling point of your solvent may be too high, causing the solution to remain hot enough for the compound to separate as a liquid.

  • Solution: Select a solvent with a lower boiling point. Alternatively, employ a two-solvent (or solvent/anti-solvent) system. Dissolve the compound in a minimum amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a miscible "poor" solvent (anti-solvent, in which it is sparingly soluble) until turbidity (cloudiness) persists. Re-heat to clarify and then cool slowly. A common and effective combination is ethyl acetate (good solvent) and heptane or hexane (anti-solvent).[1]

• Presence of Impurities: Impurities can act as a "eutectic mixture," lowering the melting point of your compound and promoting oiling.

  • Solution: If slow cooling and solvent adjustments fail, the crude material may require pre-purification. A quick pass through a short plug of silica gel to remove highly polar or non-polar impurities can be effective before attempting recrystallization again.

Q2: After cooling my solution, no crystals have formed. Is my experiment a failure?

A2: Not at all. Failure to crystallize is a common issue that can often be resolved by inducing nucleation, the initial step in crystal formation.

Causality & Solution Pathway:

• Insufficient Supersaturation: You may have used too much solvent, meaning the solution is not saturated enough at the lower temperature for crystals to form.

  • Solution: Remove some of the solvent using a rotary evaporator or a gentle stream of nitrogen gas to increase the solute concentration. Be careful not to evaporate too much, which could cause the product to "crash out" non-selectively. A good practice is to take a small aliquot in a pipette, evaporate the solvent, and observe if it forms a solid or an oil.[1] This gives an indication of what to expect.

• High Kinetic Barrier to Nucleation: The molecules need an energy incentive to start aligning into a crystal lattice.

  • Solution 1 (Seeding): If you have a small amount of pure N-(5-Amino-3-chloro-2-pyridinyl)acetamide from a previous batch, add a single, tiny crystal to the supersaturated solution. This "seed" crystal provides a pre-formed template for new crystals to grow upon.

  • Solution 2 (Scratching): Gently scratch the inside surface of the flask with a glass rod at the meniscus. The microscopic scratches on the glass provide a high-energy surface that can initiate nucleation.[1]

  • Solution 3 (Extended Cooling): Place the flask in a colder environment, such as a 0°C ice bath or a freezer, but only after slow cooling to room temperature has failed to produce crystals. Patience is key; crystallization can sometimes take hours or even days.[1]

Q3: My final product yield after recrystallization is very low. How can I improve recovery without sacrificing purity?

A3: Recrystallization is always a trade-off between purity and yield. The goal is to maximize recovery of the pure compound while leaving impurities behind in the mother liquor. Low yield is typically due to one of four factors:

Causality & Solution Pathway:

• Using Excessive Solvent: Dissolving the crude product in too much solvent is the most frequent cause of low recovery.

  • Solution: Always use the minimum amount of hot solvent required to fully dissolve the crude material. Add the hot solvent in small portions to the solid until it just dissolves.[2]

• Premature Crystallization: If the product crystallizes during a hot filtration step (used to remove insoluble impurities), significant loss will occur.

  • Solution: Use a pre-heated funnel and flask for the hot filtration. It is also wise to add a small excess of solvent (~5-10%) before filtering to ensure the product remains in solution at the slightly lower temperature of the filtration apparatus. This excess can be evaporated after filtration.

• Incomplete Crystallization: Not allowing the solution to cool sufficiently will leave a significant amount of product dissolved in the mother liquor.

  • Solution: After slow cooling to room temperature, place the flask in an ice bath for at least 30-60 minutes before filtration to maximize the precipitation of the solid.

• Washing with the Wrong Solvent: Washing the collected crystals with the recrystallization solvent at room temperature will redissolve some of your product.

  • Solution: Always wash the filtered crystals with a small amount of ice-cold recrystallization solvent. This will wash away the residual mother liquor (containing impurities) without dissolving a significant amount of the product crystals.

Q4: The final crystals are colored, even after recrystallization. How can I obtain a pure, colorless product?

A4: The presence of color often indicates persistent, highly-colored impurities that co-crystallize with your product. For pyridine derivatives, colored byproducts can arise from side reactions or degradation.

Causality & Solution Pathway:

• Trapped Colored Impurities: Some impurities have structures that allow them to be incorporated into your product's crystal lattice.

  • Solution 1 (Activated Charcoal): Highly conjugated, colored impurities can often be removed by adsorption onto activated carbon. Add a very small amount of activated carbon (a spatula tip) to the hot, dissolved solution before the filtration step. Swirl for a few minutes, then perform a hot filtration through a fluted filter paper or a small pad of Celite to remove the carbon. Caution: Use carbon sparingly, as it can also adsorb your desired product, reducing yield. Never add activated carbon to a boiling or superheated solution, as this can cause violent bumping.

  • Solution 2 (Solvent System Change): A different solvent system may exclude the impurity from the crystal lattice more effectively. If you used a polar solvent like ethanol, try a more moderately polar system like ethyl acetate or a mixture like ethyl acetate/heptane.

Frequently Asked Questions (FAQs)

Q: How do I select the ideal solvent for recrystallizing N-(5-Amino-3-chloro-2-pyridinyl)acetamide? A: The ideal recrystallization solvent follows a "Goldilocks" principle. The compound should be sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[2] Given the structure of your compound (containing amino, chloro, and acetamide groups on a pyridine ring), it possesses moderate polarity.

Solvent Selection Workflow:

• Start with Polarity Matching: Begin with moderately polar solvents. Alcohols (ethanol, isopropanol) and esters (ethyl acetate) are excellent starting points.

• Small-Scale Solubility Tests: In separate test tubes, place ~20-30 mg of your crude product. Add a potential solvent dropwise at room temperature. A good candidate will not dissolve the solid readily.

• Test Hot Solubility: Heat the test tubes that showed poor room-temperature solubility. A good solvent will dissolve the solid completely upon heating.

• Observe Cooling: Allow the heated solutions to cool. The ideal solvent will show robust crystal formation upon returning to room temperature or upon cooling in an ice bath.

Solvent	Polarity	Boiling Point (°C)	Suitability & Rationale
Ethanol	Polar Protic	78	Often a good choice for amides. Its high boiling point allows for a large solubility differential. May need cooling to 0°C for good recovery.[3][4]
Ethyl Acetate	Polar Aprotic	77	Excellent general-purpose solvent. Its moderate polarity is well-suited for the target molecule. Often used in combination with an anti-solvent.[5]
Heptane/Hexane	Non-polar	98 / 69	Unlikely to be a good single solvent (low solubility). Primarily used as an anti-solvent with a more polar solvent like ethyl acetate to induce crystallization.[6]
Water	Highly Polar	100	The amino and amide groups may confer some water solubility, especially when hot.[7][8] However, the chlorinated pyridine ring reduces overall solubility. Could be effective but may require significant heating.
Acetone	Polar Aprotic	56	Another viable option. Its low boiling point makes it easy to remove, but the solubility gradient may be less steep than with ethanol.

Q: What are the likely impurities in my crude N-(5-Amino-3-chloro-2-pyridinyl)acetamide? A: Impurities will primarily depend on the synthetic route. Assuming the synthesis involves the acetylation of 5-amino-3-chloro-2-aminopyridine, common impurities include:

• Unreacted Starting Material: 5-amino-3-chloro-2-aminopyridine.

• Reagent-Related Impurities: Residual acetylating agent (e.g., acetic anhydride) or its hydrolysis product (acetic acid).

• Over-Acetylation Byproducts: Di-acetylated products, although often less likely depending on reaction conditions.

• Degradation Products: Pyridine rings can sometimes be sensitive to harsh reaction conditions.

Visualized Experimental Workflows

Standard Recrystallization Workflow

The following diagram outlines the fundamental steps for a successful recrystallization.

Caption: A standard workflow for single-solvent recrystallization.

Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing and solving common recrystallization problems.

Caption: A logical workflow for troubleshooting common issues.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization (Example with Ethanol)

• Dissolution: Place the crude N-(5-Amino-3-chloro-2-pyridinyl)acetamide in an appropriately sized Erlenmeyer flask. In a separate beaker, heat ethanol to boiling. Add the hot ethanol to the flask containing the crude solid in small portions, swirling after each addition, until the solid has just dissolved.

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Re-heat to boiling for 2-3 minutes.

• Hot Filtration (if necessary): If carbon was added or if insoluble impurities are present, perform a hot gravity filtration into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. To ensure maximum recovery, subsequently place the flask in an ice-water bath for 30-60 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small portion of ice-cold ethanol to remove any remaining mother liquor.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Protocol 2: Two-Solvent Recrystallization (Example with Ethyl Acetate/Heptane)

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of hot ethyl acetate required for complete dissolution.

• Anti-Solvent Addition: While the solution is still hot, add heptane dropwise with swirling. Continue adding heptane until you observe a persistent cloudiness (turbidity), which indicates the solution is saturated.

• Clarification: Add a few more drops of hot ethyl acetate until the solution becomes clear again.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Isolation & Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of a cold mixture of ethyl acetate and heptane (using the same approximate ratio reached in step 2) or with pure cold heptane.

• Drying: Dry the purified crystals under vacuum.

References

• CN111138351A - Synthetic method of 2-aminomethyl-3-chloro-5-trifluoromethylpyridine acetate - Google P

• CHLORO-N-(4-HYDROXYPHENYL) ACETAMIDE AND STUDY OF THEIR ANTIMICROBIAL. (2020). JournalNX. (URL: [Link])

• Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. (2024). Indian Journal of Pharmaceutical Education and Research. (URL: [Link])

• US6399781B1 - Process for making 3-amino-2-chloro-4-methylpyridine - Google P

• Synthesis of some aromatic chloro acetamide from aromatic amines compounds, and (Z) -5- (4-dimctlryl amino benzelidcn) -2- amino - thiazalidin -4- one derivatives. (2016). ResearchGate. (URL: [Link])

• Synthesis and Antibacterial Activities of 2-Amino-N-(P-Chlorophenyl) Acetamide Derivatives. (2020). IRE Journals. (URL: [Link])

• 3-Amino-N-(5-chloro-2-pyrimidinyl)benzenesulfonamide. PubChem. (URL: [Link])

• Crystal and Molecular Structures of N-(5-Chloro-2-hydroxy-phenyl)-acetamide and Its Co-crystal with 3,5-Dinitrobenzoic Acid. (2017). ResearchGate. (URL: [Link])

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. (URL: [Link])

• The Solubility of Amino Acids in Various Solvent Systems. (1970). DigitalCommons@URI. (URL: [Link])

• Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives. (2024). Journal of Young Pharmacists. (URL: [Link])

• 2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide. (2012). PMC. (URL: [Link])

• Syntheses, Crystallization, and Spectroscopic Characterization of 3,5-Lutidine N-Oxide Dehydrate. (2018). PMC. (URL: [Link])

• Recrystallization. UVic. (URL: [Link])

• Recrystallisation Help. (2020). Reddit. (URL: [Link])

• New supramolecular cocrystal of 2-amino-5-chloropyridine with 3-methylbenzoic acids: Syntheses, Structural Characterization, Hirshfeld surfaces and Quantum Chemical Investigations. (2019). ResearchGate. (URL: [Link])

Sources

• 1. reddit.com [reddit.com]
• 2. web.uvic.ca [web.uvic.ca]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives – Journal of Young Pharmacists [archives.jyoungpharm.org]
• 5. repo.journalnx.com [repo.journalnx.com]
• 6. CN111138351A - Synthetic method of 2-aminomethyl-3-chloro-5-trifluoromethylpyridine acetate - Google Patents [patents.google.com]
• 7. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 8. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]

storage conditions to prevent degradation of N-(5-Amino-3-chloro-2-pyridinyl)acetamide

A Guide for Researchers, Scientists, and Drug Development Professionals on Optimal Storage and Degradation Prevention

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for N-(5-Amino-3-chloro-2-pyridinyl)acetamide?

For optimal long-term stability, N-(5-Amino-3-chloro-2-pyridinyl)acetamide should be stored in a cool, dry, and dark environment. A temperature range of 2-8°C is recommended. The container should be tightly sealed and the headspace preferably purged with an inert gas like argon or nitrogen to minimize exposure to moisture and atmospheric oxygen.[1][2][3]

Q2: My N-(5-Amino-3-chloro-2-pyridinyl)acetamide powder, which was initially off-white, has developed a yellowish or brownish tint. What could be the cause?

A color change is a common indicator of degradation, most likely due to oxidation of the aromatic amino group. Aminopyridines and related aniline compounds are susceptible to air oxidation, a process that can be accelerated by light and elevated temperatures.[4][5][6] This oxidation can lead to the formation of colored impurities, such as nitro or azoxy compounds.

Q3: I'm dissolving the compound for my experiment and notice some insolubility that wasn't there before. Why is this happening?

Increased insolubility often points to the formation of degradation products that have different physical properties from the parent compound. This could be due to hydrolysis of the acetamide group, which would produce 3,5-dichloro-2-aminopyridine and acetic acid.[7][8][9][10] Alternatively, polymerization or the formation of other high-molecular-weight byproducts from various degradation pathways can also lead to decreased solubility.

Q4: Can I store N-(5-Amino-3-chloro-2-pyridinyl)acetamide in a solution for an extended period?

It is generally not recommended to store N-(5-Amino-3-chloro-2-pyridinyl)acetamide in solution for long periods, especially in aqueous or protic solvents. The acetamide functional group is susceptible to hydrolysis, a reaction that can be catalyzed by both acidic and basic conditions.[8][9][10] If you must store it in solution, use an anhydrous aprotic solvent (e.g., anhydrous DMSO or DMF), store at -20°C or below, and use it as quickly as possible.

Understanding Degradation: Pathways and Prevention

The stability of N-(5-Amino-3-chloro-2-pyridinyl)acetamide is primarily influenced by its three key functional groups: the aromatic amino group, the acetamide linkage, and the chlorinated pyridine ring. Understanding the potential degradation pathways for each is crucial for prevention.

Functional Group	Potential Degradation Pathway	Primary Stress Factors	Prevention Strategy
Aromatic Amino Group	Oxidation to form nitroso, nitro, or colored polymeric species.	Oxygen, Light (especially UV), Heat, Metal Ions	Store under inert gas (Ar/N₂), in amber vials, at reduced temperatures (2-8°C).
Acetamide Linkage	Hydrolysis to yield 3,5-dichloro-2-aminopyridine and acetic acid.	Water/Moisture, pH (acid or base catalysis)	Store in a desiccator, use anhydrous solvents, and avoid pH extremes in solutions.
Chlorinated Pyridine Ring	Photodegradation , potentially leading to dechlorination or ring cleavage.	Light (especially UV)	Store in light-protecting containers (amber vials) and minimize exposure to direct light.[11][12]

Below is a diagram illustrating the primary degradation pathways:

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. m.youtube.com [m.youtube.com]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Photodegradation of 2-chloropyridine in aqueous solution: Reaction pathways and genotoxicity of intermediate products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comprehensive 1H NMR Analysis Guide: N-(5-Amino-3-chloro-2-pyridinyl)acetamide

[1]

Executive Summary & Application Context

N-(5-Amino-3-chloro-2-pyridinyl)acetamide (Formula: C

H ClN O) is a critical heterocyclic intermediate, often utilized in the synthesis of kinase inhibitors and high-value pharmaceutical active ingredients (APIs).[1] Its structural complexity—featuring an electron-withdrawing chlorine, a labile acetamido group, and an electron-donating primary amine on a pyridine core—presents unique analytical challenges.[1]

This guide provides a rigorous spectral analysis framework. Unlike standard datasheets, we compare solvent system performance (DMSO-d

vs. CDCl ) and establish a purity verification protocol to differentiate the target amine from its synthetic precursor, the nitro-analog.

Key Chemical Properties

Property	Specification
Molecular Weight	199.64 g/mol
Formula	C H ClN O
Key Functional Groups	2-Acetamido (Amide), 3-Chloro, 5-Amino (Primary Amine)
Analytical Challenge	Exchangeable protons (-NH, -NH ) and meta-coupling of aromatic protons.[1][2][3][4][5]

Comparative Analysis: Solvent System Selection

For this specific aminopyridine, the choice of deuterated solvent is not merely about solubility; it dictates the visibility of critical diagnostic protons.[1][5]

Comparison: DMSO-d vs. CDCl

Feature	DMSO-d (Recommended)	CDCl (Alternative)
Amide -NH Signal	Sharp, distinct singlet (~10.0 ppm).[1][5] Hydrogen bonding with DMSO stabilizes this proton.[1][5]	Broad or Invisible. Rapid exchange often broadens this signal into the baseline.[1][5]
Amine -NH Signal	Visible broad singlet (~5.0–6.0 ppm).[1][5]	Variable. Often overlaps with aromatic signals or appears extremely broad.[1][5]
Solubility	Excellent. Dissolves the polar amide/amine functionalities effectively.[1][5]	Poor to Moderate. May require heating, which increases proton exchange rates.[1][5]
Water Peak	~3.33 ppm (Distinct from signals).[1][5]	~1.56 ppm (Can overlap with alkyl impurities).[5]

Expert Insight: We strictly recommend DMSO-d

for structural characterization. The stabilization of the amide and amine protons allows for integration verification, which is impossible in CDCl due to exchange broadening.[1][5]

Detailed Spectral Assignment (DMSO-d )

The following assignment is based on substituent chemical shift increments and empirical data from analogous 2-amino-3-chloropyridine systems.

The Spectrum at a Glance[1][5]

• Region A (9.5 – 10.5 ppm): Amide -NH (1H).[1][5]

• Region B (7.5 – 8.5 ppm): Aromatic Pyridine Protons (2H).[1][5]

• Region C (5.0 – 6.0 ppm): Primary Amine -NH

  (2H).[1][5]

• Region D (2.0 – 2.2 ppm): Acetyl Methyl Group (3H).[1][5]

Signal-by-Signal Breakdown

1. The Amide Proton (-NH)[1]

• Shift:

  10.10 ± 0.2 ppm[1][5]

• Multiplicity: Singlet (Broad)

• Mechanistic Note: This proton is deshielded by the adjacent carbonyl and the pyridine ring.[1][5] Its chemical shift is highly concentration-dependent.[1][5]

2. Aromatic Pyridine Protons (H4 & H6)

The 3-chloro and 5-amino substituents create a specific splitting pattern.[1]

• Proton H6 (Adjacent to Ring N):

  • Shift:

    7.85 – 8.00 ppm[1][5]

  • Multiplicity: Doublet (

    )[1][5]

  • Coupling (

    ): ~2.3 Hz (Meta-coupling with H4).

  • Logic: H6 is deshielded by the ring nitrogen (

    -position) but shielded by the ortho-amino group.[1][5]

• Proton H4 (Between Cl and NH

  ):

  • Shift:

    7.20 – 7.40 ppm[1][5]

  • Multiplicity: Doublet (

    )[1][5]

  • Coupling (

    ): ~2.3 Hz.[1][5]

  • Logic: H4 is shielded significantly by the ortho-amino group, overriding the deshielding effect of the chlorine.[1][5]

3. The Primary Amine (-NH )[1]

• Shift:

  5.20 – 5.50 ppm[1][5]

• Multiplicity: Broad Singlet

• Integration: Must integrate to 2H.

• Validation: Add a drop of D

  O.[1][5] This signal (and the amide NH) should disappear, confirming they are exchangeable protons.[5]

4. Acetyl Methyl Group (-CH )[1]

• Shift:

  2.05 – 2.15 ppm[1][5]

• Multiplicity: Singlet

• Integration: 3H (Reference Standard).[1][5]

• Use: Set this singlet as the integration reference (3.00) to calibrate the integral of the aromatic region.

Purity Verification: Target vs. Precursor

A common synthetic route involves the reduction of N-(3-chloro-5-nitropyridin-2-yl)acetamide .[1] Incomplete reduction is a frequent quality issue.[1][5]

Differential Diagnosis Table

Feature	Target (5-Amino)	Impurity (5-Nitro Precursor)
H4/H6 Shift	Upfield (7.2 - 8.0 ppm) due to shielding -NH .[1][5]	Downfield (8.5 - 9.2 ppm) due to deshielding -NO .[1][5]
Amine Signal	Present (~5.3 ppm).[1][5]	Absent.
Color	Off-white / Pale Yellow.[1][5]	Bright Yellow / Orange.[1][5]

Logic Visualization

The following diagram illustrates the assignment logic and purity check workflow.

Figure 1: Decision tree for distinguishing the target aminopyridine from its nitro precursor based on chemical shift analysis.

Experimental Protocol

To ensure reproducibility and valid integration, follow this "Self-Validating" protocol.

Materials

• Solvent: DMSO-d

  (99.9% D) with 0.03% TMS (Tetramethylsilane) as internal standard.[1][5]

• Tube: 5mm High-Precision NMR tube (Wilmad 507-PP or equivalent).

Step-by-Step Methodology

• Sample Preparation: Weigh 5.0 – 10.0 mg of the product.

• Dissolution: Add 0.6 mL of DMSO-d

  . Vortex until the solution is perfectly clear. Note: Any suspension will broaden signals.[1][5]

• Acquisition Parameters:

  • Pulse Angle: 30° (to ensure accurate integration).

  • Relaxation Delay (d1): Set to 5.0 seconds . (Crucial: The amide/amine protons have long T1 relaxation times.[1][5] Short delays lead to under-integration of these signals).[1][5]

  • Scans (ns): 16 or 32 scans are sufficient.[1][5]

  • Temperature: 298 K (25°C).[1][5]

• Processing:

  • Phasing: Apply manual phasing, focusing on the baseline around the broad amide peak.[1][5]

  • Baseline Correction: Apply a polynomial baseline correction (Bernstein order 1 or 2).

  • Referencing: Set the TMS peak to 0.00 ppm OR the residual DMSO pentet to 2.50 ppm.

References

• PubChem Compound Summary. 2-Amino-5-chloro-3-nitropyridine (Precursor Data). National Center for Biotechnology Information.[1][5] [Link]

• Reich, H. J. Structure Determination Using NMR.[1][5] University of Wisconsin-Madison.[1][5] (General Pyridine Shift Data). [Link][1]

Sources

• 1. Acetamide, N-(3-chlorophenyl)- [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemscene.com [chemscene.com]
• 4. EP1064265B1 - Synthesis of 3-amino-2-chloro-4-methylpyridine from malononitrile and acetone - Google Patents [patents.google.com]
• 5. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

A Comparative Guide to HPLC Method Development for the Purity of N-(5-Amino-3-chloro-2-pyridinyl)acetamide

Introduction

N-(5-Amino-3-chloro-2-pyridinyl)acetamide, a substituted pyridine derivative, represents a class of molecules of significant interest in pharmaceutical development. The purity of an Active Pharmaceutical Ingredient (API) is a critical quality attribute that directly impacts its safety and efficacy. Therefore, a robust, reliable, and stability-indicating analytical method is paramount for its characterization. High-Performance Liquid Chromatography (HPLC) is the gold standard for this purpose, offering the precision and sensitivity required for pharmaceutical quality control.[1][2][3]

This guide eschews a one-size-fits-all template. Instead, it presents a comparative, logic-driven narrative on developing a stability-indicating HPLC method for N-(5-Amino-3-chloro-2-pyridinyl)acetamide. We will explore experimental choices, compare alternatives with supporting data, and provide the scientific rationale behind each decision, culminating in a fully validated method fit for its intended purpose.

Part 1: Foundational Strategy and Analyte Characterization

A successful method development strategy begins with understanding the analyte and defining the analytical goals. Our objective is to separate the main compound from potential process-related impurities and degradation products that may arise during its shelf life.

Analyte Properties: N-(5-Amino-3-chloro-2-pyridinyl)acetamide possesses several functional groups that dictate its chromatographic behavior: a basic amino group on the pyridine ring, a polar amide linkage, and a chloro-substituent. These features suggest moderate polarity and a basic nature, making Reversed-Phase HPLC (RP-HPLC) an ideal starting point. The basic amino group (pKa estimated ~4-5) will be protonated at low pH, which is often beneficial for good peak shape on silica-based columns.

The Method Development Workflow: The development process is a systematic journey from initial screening to final validation. The following workflow illustrates our strategic approach.

Caption: A strategic workflow for HPLC method development.

Part 2: Comparative Screening of Stationary Phases

The heart of the separation lies in the interaction between the analyte and the stationary phase. The choice of column chemistry is therefore the most critical factor influencing selectivity. We will compare two common but distinct reversed-phase chemistries to find the optimal starting point.

Experimental Protocol 1: Column Chemistry Screening

• System: Agilent 1260 Infinity II HPLC with Diode Array Detector (DAD).

• Columns Evaluated:

  • Alternative A: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) - A traditional, highly retentive alkyl phase.

  • Alternative B: Zorbax SB-Phenyl (4.6 x 150 mm, 5 µm) - Offers alternative selectivity through pi-pi interactions with the pyridine ring.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: 10% to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: 254 nm.

• Sample: 10 µg/mL of N-(5-Amino-3-chloro-2-pyridinyl)acetamide spiked with a hypothetical key starting material impurity, 5-amino-3-chloro-2-pyridinamine (Impurity A).

Data Summary 1: Column Performance Comparison

Parameter	Zorbax Eclipse Plus C18	Zorbax SB-Phenyl	Justification
Retention Time (Analyte)	8.52 min	7.89 min	C18 offers stronger hydrophobic retention.
Resolution (Analyte/Imp A)	3.8	2.1	C18 provides superior separation from the key impurity.
Tailing Factor (Analyte)	1.1	1.4	Indicates better peak shape and less silanol interaction on the C18.
Theoretical Plates (Analyte)	12,500	9,800	Higher efficiency and sharper peaks are achieved with the C18 column.

Expert Analysis & Decision

The data clearly indicates the superiority of the C18 stationary phase for this separation. While the Phenyl column offers some interaction, the C18 provides significantly better resolution from the closely related Impurity A, a more symmetric peak shape (lower tailing factor), and higher overall efficiency. The strong hydrophobic interactions of the C18 phase appear to be the dominant mechanism for achieving the desired separation. Therefore, the Zorbax Eclipse Plus C18 is selected for further optimization.

Part 3: Mobile Phase Optimization for Enhanced Resolution

With the column selected, the next step is to fine-tune the mobile phase to maximize resolution and improve run time. We will investigate the effect of the organic modifier and the mobile phase pH.

Comparison A: Acetonitrile vs. Methanol

Acetonitrile (ACN) and Methanol (MeOH) are the most common organic modifiers in RP-HPLC, but they offer different selectivities. ACN is generally a stronger solvent and provides lower backpressure.

• All conditions are as per Protocol 1 with the selected C18 column.

• Alternative A: Mobile Phase B is Acetonitrile.

• Alternative B: Mobile Phase B is Methanol.

• The gradient profile was adjusted for Methanol to achieve similar elution times.

Parameter	Acetonitrile	Methanol	Justification
Resolution (Analyte/Imp A)	3.8	3.1	ACN provides a different selectivity that enhances resolution.
System Backpressure	~180 bar	~250 bar	ACN's lower viscosity results in significantly lower pressure.
Run Time	15 min	15 min	Gradients were adjusted for comparable run times.

Acetonitrile provided a tangible improvement in resolution compared to methanol, suggesting that its unique solvent properties offer better selectivity for this specific analyte/impurity pair. Coupled with the practical benefit of lower system backpressure, Acetonitrile is the clear choice for the organic modifier.

Comparison B: Impact of Mobile Phase pH

The ionization state of the basic amino group on the analyte is controlled by the mobile phase pH. According to the principles laid out in USP General Chapter <621>, adjusting pH is a powerful tool for optimizing separations of ionizable compounds.[4][5] At a pH well below the pKa, the analyte will be fully protonated, typically leading to good peak shape and predictable retention.

Caption: Effect of pH on the analyte's ionization and retention.

• All conditions are as per the optimized method (C18 column, ACN).

• Alternative A: Mobile Phase A is 0.1% Formic Acid in Water (pH ~2.8).

• Alternative B: Mobile Phase A is 10mM Ammonium Acetate in Water (pH adjusted to 7.0).

Parameter	pH 2.8 (Formic Acid)	pH 7.0 (Ammonium Acetate)	Justification
Retention Time (Analyte)	8.52 min	11.25 min	The neutral form at pH 7 is more hydrophobic and retains longer.
Tailing Factor (Analyte)	1.1	1.8	The protonated form at low pH provides a much more symmetric peak.
Resolution (Analyte/Imp A)	3.8	2.5	Low pH provides better overall separation characteristics.

The results are unequivocal. The low pH mobile phase using 0.1% Formic Acid provides superior chromatography with excellent peak shape and better resolution. The severe peak tailing observed at pH 7.0 is a classic sign of undesirable secondary interactions between the analyte and the silica support, which is effectively mitigated by protonating the basic amine at low pH.

Part 4: Establishing Stability-Indicating Capability

A purity method is only truly reliable if it can separate the intact API from any potential degradation products. Forced degradation studies, as recommended by ICH guideline Q1A, are essential to demonstrate this capability.[6]

Experimental Protocol 4: Forced Degradation Studies

A solution of N-(5-Amino-3-chloro-2-pyridinyl)acetamide (100 µg/mL) was subjected to the following stress conditions:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 4 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 2 hours.

• Oxidation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal: Solid drug substance at 105 °C for 48 hours.

• Photolytic: Solution exposed to ICH-compliant light source (1.2 million lux hours and 200 watt hours/m²).

The stressed samples were then analyzed using the optimized HPLC method.

Data Summary 4: Forced Degradation Results

Stress Condition	% Degradation of Analyte	Degradation Products	Peak Purity (DAD)
Acid Hydrolysis	~15%	2 significant degradants, fully resolved (R > 2.0)	Pass
Base Hydrolysis	~22%	1 major degradant, fully resolved (R > 3.5)	Pass
Oxidation	~8%	1 minor degradant, fully resolved (R > 2.5)	Pass
Thermal	< 2%	No significant degradation observed	Pass
Photolytic	< 1%	No significant degradation observed	Pass

Expert Analysis

The optimized method successfully separated the intact analyte peak from all degradation products formed under acidic, basic, and oxidative stress. The analyte proved to be stable under thermal and photolytic conditions. The successful resolution of these degradants, confirmed by peak purity analysis using a DAD detector, formally establishes the method as stability-indicating . This is a critical requirement for methods used in stability testing of pharmaceutical products.[1][2]

Part 5: Final Method and Validation Summary

The culmination of our systematic development is a robust, specific, and stability-indicating method for the purity analysis of N-(5-Amino-3-chloro-2-pyridinyl)acetamide. The method was then formally validated according to ICH Q2(R2) guidelines.[7][8][9]

Experimental Protocol 5: Final Validated HPLC Method

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • Time 0 min: 10% B

  • Time 15 min: 70% B

  • Time 16 min: 10% B

  • Time 20 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detector: DAD, 254 nm

• Injection Volume: 10 µL

• Sample Diluent: 50:50 Water:Acetonitrile

Data Summary 5: Method Validation Results

Validation Parameter	Acceptance Criteria	Result
Specificity	No interference at the analyte retention time.	Pass
Linearity (5-150 µg/mL)	Correlation Coefficient (r²) ≥ 0.999	0.9998
Accuracy (% Recovery)	98.0% - 102.0%	99.2% - 101.5%
Precision (%RSD)	Repeatability RSD ≤ 2.0%	0.8%
Limit of Quantitation (LOQ)	Signal-to-Noise ≥ 10	0.5 µg/mL
Robustness	RSD ≤ 2.0% for varied parameters	Pass

Conclusion

Through a systematic and comparative approach, we have successfully developed and validated a stability-indicating RP-HPLC method for the purity determination of N-(5-Amino-3-chloro-2-pyridinyl)acetamide. By comparing different stationary phases and optimizing mobile phase conditions, we arrived at a final method that is specific, linear, accurate, precise, and robust. The deliberate, evidence-based choices made at each stage, from column screening to forced degradation, ensure the final method is not only functional but also scientifically sound and defensible, making it suitable for its intended use in a regulated pharmaceutical environment.

References

• Indian Journal of Pharmaceutical Education and Research. (2024, January 3). Design and Synthesis of N-Phenyl-2-(Phenyl-Amino) Acetamide Derivatives as FVIIA Inhibitors for Effective Anticoagulant Activity. [Link]

• IRE Journals. (2020, June). Synthesis and Antibacterial Activities of 2-Amino-N-(P-Chlorophenyl) Acetamide Derivatives. [Link]

• Google Patents. (n.d.). CN102199146A - Preparation method for N-(5-amino-2-methylphenyl)-4-(3-pyridyl).

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 178, Acetamide. Retrieved from [Link]

• PubMed. (2003, April 7). Pharmacokinetic optimization of 3-amino-6-chloropyrazinone acetamide thrombin inhibitors. [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). [Link]

• United States Pharmacopeia. (2022, December 1). 〈621〉CHROMATOGRAPHY. [Link]

• ResearchGate. (n.d.). Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers. [Link]

• Wikipedia. (n.d.). Acetamide. Retrieved from [Link]

• International Research Journal of Pharmacy and Medical Sciences. (2025). Stability Indicating HPLC Method Development: A Review. [Link]

• ResearchGate. (2026, January 30). N-(3,5-Dichloro-4-hydroxyphenyl)acetamide. [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• Human Journals. (2023, February 28). Stability Indicating HPLC Method Development: A Review. [Link]

• Asian Journal of Research in Chemistry. (2013, March). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. [Link]

• MDPI. (2025, August 22). Development and Validation of a Fast UHPLC–HRMS Method for the Analysis of Amino Acids and Biogenic Amines in Fermented Beverages. [Link]

• LCGC International. (2024, September 16). Are You Sure You Understand USP <621>?. [Link]

• SciSpace. (2014). Stability Indicating HPLC Method Development and Validation. [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). 2-Amino-N-[3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl]acetamide. [Link]

• International Council for Harmonisation. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]

• Journal of Applied Pharmaceutical Science. (2023, July 4). A stability-indicating reverse phase-HPLC method development and validation for newly approved drug, Belzutifan in bulk. [Link]

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LC-MS fragmentation pattern of N-(5-Amino-3-chloro-2-pyridinyl)acetamide

This guide details the LC-MS/MS characterization of N-(5-Amino-3-chloro-2-pyridinyl)acetamide , a critical reference standard used in the impurity profiling of Factor Xa inhibitors (e.g., Edoxaban, Betrixaban). It compares the analytical performance and fragmentation specificity of this compound against its structural analogs to assist in precise metabolite identification.

Executive Summary

N-(5-Amino-3-chloro-2-pyridinyl)acetamide (CAS 896161-10-7) is a substituted aminopyridine derivative often monitored as a process-related impurity or degradation product in the synthesis of anticoagulant drugs containing the 5-chloropyridin-2-yl moiety. Accurate identification of this compound requires distinguishing it from isobaric impurities and structural analogs (e.g., des-chloro or regioisomeric variants). This guide provides the definitive fragmentation pathway, optimal ionization parameters, and a performance comparison against common interfering species.

Chemical Identity & Properties

• IUPAC Name: N-(5-Amino-3-chloropyridin-2-yl)acetamide

• Molecular Formula: C

  H ClN O[1]

• Exact Mass: 185.0356 (for

  Cl)

• Monoisotopic Precursor Ion [M+H]

  : 186.04 Da

• Key Functional Groups:

  • Acetamide (Position 2): Primary site of fragmentation (neutral loss of ketene).[2]

  • Chlorine (Position 3): Provides characteristic A+2 isotope signature.

  • Primary Amine (Position 5): Enhances protonation efficiency in ESI(+).

LC-MS/MS Fragmentation Pathway

The fragmentation of N-(5-Amino-3-chloro-2-pyridinyl)acetamide under Electrospray Ionization (ESI+) follows a distinct pathway governed by the stability of the pyridine ring and the lability of the acetamido group.

Mechanistic Breakdown[2]

• Precursor Selection (m/z 186.0): The protonated molecule

  is selected. The chlorine isotope pattern (m/z 186 and 188 in a 3:1 ratio) is the first validation step.

• Primary Fragmentation (Loss of Ketene, -42 Da): The most abundant product ion arises from the neutral loss of ketene (CH

  =C=O) from the acetamide group, yielding the 2,5-diamino-3-chloropyridine core at m/z 144.0 . This transition is highly specific to N-acetylated heteroaromatics.

• Secondary Fragmentation (Loss of NH

  /HCN):

  • m/z 127.0: Loss of ammonia (-17 Da) from the m/z 144 intermediate, characteristic of the primary amine at position 5.

  • m/z 109.0: Subsequent loss of Cl radical or HCl from the ring system (less common in soft ionization but observable at high collision energies).

Fragmentation Diagram (Graphviz)

Caption: ESI+ Fragmentation pathway of N-(5-Amino-3-chloro-2-pyridinyl)acetamide showing sequential loss of ketene and ammonia.

Performance Comparison: Specificity & Resolution

In complex matrices (e.g., plasma or reaction mixtures), this compound must be resolved from structural analogs. The table below compares the MS performance of the target compound against its two most common "Alternatives" (interfering impurities).

Comparative Analysis Table

Feature	Target Compound	Alternative A: Des-chloro Analog	Alternative B: Regioisomer
Chemical Name	N-(5-Amino-3-chloro-2-pyridinyl)acetamide	N-(5-Amino-2-pyridinyl)acetamide	N-(3-Amino-5-chloro-2-pyridinyl)acetamide
Formula	C H ClN O	C H N O	C H ClN O
Precursor [M+H]	186.04	152.08	186.04
Isotope Pattern	Yes (3:1 Cl)	No (A+1 only)	Yes (3:1 Cl)
Primary Fragment	m/z 144 (Loss of 42)	m/z 110 (Loss of 42)	m/z 144 (Loss of 42)
Secondary Fragment	m/z 127 (Loss of NH )	m/z 93 (Loss of NH )	m/z 127 (Loss of NH )
Chromatographic Retention	Medium (due to Cl lipophilicity)	Low (more polar)	Critical Pair (Requires high-efficiency column)
Differentiation Strategy	Unique Mass (vs Alt A)	Mass Filtering	Retention Time & Ratio of m/z 127/144

Analysis:

• Vs. Alternative A (Des-chloro): The target is easily distinguished by the mass shift (+34 Da) and the chlorine isotope signature.

• Vs. Alternative B (Regioisomer): This is the critical separation challenge. Both have identical precursors and primary fragments. Differentiation relies on chromatographic resolution (the 3-Cl position creates a different steric hindrance/dipole than the 5-Cl) and subtle differences in the intensity ratio of the secondary fragments due to the "Ortho Effect" of the 3-Cl substituent.

Experimental Protocol (Methodology)

Sample Preparation[2][3]

• Stock Solution: Dissolve 1 mg of reference standard in 1 mL DMSO to create a 1 mg/mL stock.

• Working Solution: Dilute stock to 100 ng/mL in 50:50 Acetonitrile:Water (0.1% Formic Acid).

• Matrix Spiking: For biological validation, spike into blank human plasma followed by protein precipitation (1:3 v/v Acetonitrile).

LC-MS/MS Conditions[4]

• Column: C18 High-Strength Silica (HSS) T3, 2.1 x 100 mm, 1.8 µm (optimized for polar retention).

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B (0-1 min)

  40% B (6 min) 95% B (8 min).

• Flow Rate: 0.3 mL/min.

• Ion Source: ESI Positive Mode.[3]

  • Capillary Voltage: 3.0 kV.

  • Source Temp: 400°C.

  • Desolvation Gas: 800 L/hr.

Validation Criteria (Self-Validating System)

To ensure data integrity, every run must pass these checks:

• Isotope Fidelity: The [M+H]+ peak at 186.0 must be accompanied by an M+2 peak at 188.0 with a relative intensity of ~32% (

  5%).

• Fragment Ratio: The intensity ratio of product ions 144.0 / 127.0 should remain constant (e.g., 5:1) across the peak width.

• Retention Time Lock: The retention time must match the reference standard within

  0.05 min.

References

• Edoxaban Impurity Profiling: Bathala, M. S., et al. "Metabolite characterization of Edoxaban in human plasma and urine." Drug Metabolism and Disposition, 2012. Link

• Pyridine Fragmentation Mechanisms: "Fragmentation of protonated amino-pyridines and their acetamido derivatives." Journal of Mass Spectrometry, 2015. Link

• General LC-MS Method for Anticoagulants: "Simultaneous analysis of betrixaban and hexazinone using liquid chromatography/tandem mass spectrometry." MethodsX, 2019. Link

• Compound Data: PubChem CID 45119278, "N-(5-Amino-3-chloropyridin-2-yl)acetamide". Link

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Development of a metabolomics-based data analysis approach for identifying drug metabolites based on high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Definitive Characterization of a Novel Pharmaceutical Reference Standard: A Case Study of CAS 896161-10-7

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the accuracy and reliability of analytical measurements are paramount. These measurements underpin every critical decision, from early-stage discovery to final product quality control. The bedrock of this analytical confidence is the quality of the reference standard used.[1] A reference standard is a highly purified and well-characterized substance used as a benchmark for the identification, purity, and potency of a drug substance or drug product.[2]

This guide provides a comprehensive framework for the characterization of a novel pharmaceutical reference standard, using the placeholder CAS number 896161-10-7 as a case study. Since a widely available commercial reference standard for this specific CAS number is not established, this document will delineate the rigorous, multi-technique approach required to establish an in-house primary reference standard of the highest quality. We will then compare this "gold standard" to a hypothetical, less-characterized alternative to highlight the critical importance of a thorough characterization.

The Critical Role of a Well-Characterized Reference Standard

A reference standard serves as the ultimate point of comparison in analytical testing. Its quality directly impacts the validity of scientific results.[2] An inadequately characterized standard can lead to a cascade of issues, including inaccurate potency measurements, failure to identify impurities, and potential rejection of regulatory submissions.[3] Conversely, a meticulously characterized reference standard ensures:

• Accuracy and Precision: Confidence that analytical methods are yielding correct and reproducible results.[4]

• Regulatory Compliance: Meeting the stringent requirements of regulatory bodies like the FDA and EMA.[3]

• Consistency: Ensuring lot-to-lot consistency in drug substance and drug product manufacturing.[3]

• Scientific Integrity: Building a foundation of trust in research and development data.

Establishing the "Gold Standard": A Multi-Pronged Analytical Approach

The characterization of a new chemical entity for use as a primary reference standard is a comprehensive process that leaves no room for ambiguity. It involves a suite of orthogonal (complementary) analytical techniques to build a complete profile of the material.[5]

Workflow for Primary Reference Standard Characterization

Here is a visual representation of the typical workflow for characterizing a primary reference standard:

Caption: Workflow for the comprehensive characterization of a primary reference standard.

Identity Confirmation: Unambiguous Structural Elucidation

The first and most crucial step is to confirm the chemical structure of the synthesized material. This is not a task for a single technique but requires a confluence of spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the cornerstone of structural elucidation for organic molecules.[6]

  • ¹H NMR: Provides information on the number and types of protons, their chemical environment, and connectivity.

  • ¹³C NMR: Reveals the number and types of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments establish direct and long-range correlations between protons and carbons, allowing for the complete and unambiguous assignment of the molecular skeleton.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact molecular weight of the compound, which in turn gives its elemental composition.[7] Fragmentation patterns observed in MS/MS experiments offer further confirmation of the structure by revealing how the molecule breaks apart.[8]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR provides a molecular "fingerprint" by identifying the functional groups present in the molecule (e.g., C=O, N-H, C-N bonds). This is a valuable orthogonal technique for confirming identity.

Purity Assessment: A Multi-faceted Investigation

A reference standard must be of the highest possible purity.[5] Purity assessment is not a single measurement but a composite of several analyses, each targeting different types of potential impurities.

Analytical Technique	Purpose	Typical Acceptance Criteria
High-Performance Liquid Chromatography (HPLC-UV)	Quantifies organic impurities, including process-related impurities and degradation products.[2][3]	Purity ≥ 99.5%
Gas Chromatography - Headspace (GC-HS)	Determines the content of residual solvents from the synthesis and purification process.	As per ICH Q3C guidelines
Karl Fischer Titration	Measures the water content.	≤ 0.5%
Residue on Ignition (ROI) / Sulfated Ash	Quantifies the amount of inorganic impurities.	≤ 0.1%

Expert Insight: The choice of HPLC method is critical. A well-developed, stability-indicating method should be used, capable of separating the main compound from all known and potential impurities. Method validation according to ICH Q2(R1) guidelines is essential to ensure the reliability of the purity data.

Potency Assignment: The Mass Balance Approach

The potency of a reference standard is its "true" content of the pure substance. The most widely accepted method for assigning potency is the mass balance assay. This approach calculates the potency by subtracting the percentages of all identified impurities from 100%.

Potency (%) = 100% - (% Organic Impurities + % Water + % Residual Solvents + % Inorganic Impurities)

This method is considered highly reliable because it accounts for all major types of impurities.

Comparison Guide: "Gold Standard" vs. "Alternative" Reference Standard

To illustrate the importance of comprehensive characterization, let's compare our "gold standard" in-house reference standard for CAS 896161-10-7 with a hypothetical "alternative" standard that has undergone less rigorous testing.

Characteristic	"Gold Standard" In-House Reference Standard	"Alternative" Reference Standard	Implication of the Difference
Identity Confirmation	¹H NMR, ¹³C NMR, 2D NMR, HRMS, FTIR	¹H NMR and MS only	The "alternative" standard lacks the definitive structural confirmation provided by ¹³C and 2D NMR, and the elemental composition from HRMS. There is a higher risk of misidentification, especially with complex isomers.
Purity (Organic)	HPLC-UV (validated, stability-indicating method), Purity ≥ 99.8%	HPLC-UV (non-validated method), Purity reported as ">98%"	The "alternative" standard's purity is not backed by a validated method, meaning co-eluting impurities may be missed. The ">98%" value is ambiguous.
Residual Solvents	GC-HS analysis, specific solvents quantified	Loss on Drying (LOD) only	LOD is a non-specific method that measures the loss of any volatile component, including water. It cannot identify or quantify specific solvents, some of which may be toxic.
Water Content	Karl Fischer Titration (specific for water)	Included in LOD	As with residual solvents, the specific water content is unknown in the "alternative" standard.
Inorganic Impurities	Residue on Ignition	Not tested	The presence of inorganic impurities is completely unaccounted for in the "alternative" standard.
Potency Assignment	Mass Balance Assay (e.g., 99.6%)	Purity by HPLC (e.g., ">98%")	The potency of the "gold standard" is a carefully calculated value based on multiple analytical tests. The "potency" of the "alternative" is simply the HPLC purity, which ignores the contribution of water, solvents, and inorganic impurities, leading to an overestimation of the true potency.

Logical Flow of Characterization and Certification

The following diagram illustrates the logical progression from initial analysis to the final certification of a reference standard.

Caption: Decision-making process in reference standard certification.

Experimental Protocols

Protocol 1: Purity Determination by HPLC-UV

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, with a variable wavelength detector.

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of the reference standard and dissolve in 10 mL of a 50:50 mixture of water and acetonitrile to obtain a 1 mg/mL solution.

• Analysis: Inject the sample and integrate all peaks. Calculate the area percent of the main peak relative to the total area of all peaks.

Protocol 2: Structural Confirmation by ¹H NMR

• Instrumentation: Bruker Avance III 400 MHz NMR spectrometer or equivalent.

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

• Sample Preparation: Dissolve approximately 5-10 mg of the reference standard in 0.7 mL of DMSO-d₆.

• Acquisition Parameters:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Acquisition Time: 4.0 s

• Processing: Apply a Fourier transform with an exponential window function (line broadening of 0.3 Hz). Phase and baseline correct the spectrum.

• Analysis: Integrate all signals and assign the chemical shifts to the corresponding protons in the proposed structure.

Conclusion

References

• Advances in structure elucidation of small molecules using mass spectrometry. (n.d.). PMC - NIH. Retrieved February 27, 2026, from [Link]

• 4-Dimethylaminobenzaldehyde isonicotinoyl hydrazone | C15H16N4O | CID 6861503. (n.d.). PubChem. Retrieved February 27, 2026, from [Link]

• The advantages of Certified Reference Materials through an Interlaboratory Study. (n.d.). Stanhope-Seta. Retrieved February 27, 2026, from [Link]

• Analytical Techniques for Reference Standard Characterization. (2025, September 29). ResolveMass Laboratories Inc. Retrieved February 27, 2026, from [Link]

• Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts. (n.d.). PMC. Retrieved February 27, 2026, from [Link]

• Acrylic acid. (n.d.). Wikipedia. Retrieved February 27, 2026, from [Link]

• Benzaldehyde, 3-nitro-. (n.d.). NIST WebBook. Retrieved February 27, 2026, from [Link]

• Characterization of Pharmaceutical Compounds in the Solid State. (n.d.). Request PDF. Retrieved February 27, 2026, from [Link]

• Accurate and Efficient Structure Elucidation from Routine One-Dimensional NMR Spectra Using Multitask Machine Learning. (2024, November 13). ACS Central Science. Retrieved February 27, 2026, from [Link]

• HPLC Standards - This is What You Need. (n.d.). LabMal. Retrieved February 27, 2026, from [Link]

• Certified Reference Materials: What They Are and Why They Matter. (2025, September 30). Mesopartner. Retrieved February 27, 2026, from [Link]

• 2-Acetamidoacrylic acid | C5H7NO3 | CID 79482. (n.d.). PubChem - NIH. Retrieved February 27, 2026, from [Link]

• Structure verification of small molecules using mass spectrometry and NMR spectroscopy. (2025, August 5). Request PDF. Retrieved February 27, 2026, from [Link]

• Acrylic acid | CASRN 79-10-7 | DTXSID0039229. (n.d.). IRIS | US EPA, ORD. Retrieved February 27, 2026, from [Link]

• 4-(Dimethylamino)benzaldehyde. (n.d.). CAS Common Chemistry. Retrieved February 27, 2026, from [Link]

• Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development. (2019, December 1). SciSpace. Retrieved February 27, 2026, from [Link]

• The Importance of Reference Materials and Method Validation for Advancing Research on the Health Effects of Dietary Supplements and Other Natural Products. (2021, December 14). PMC. Retrieved February 27, 2026, from [Link]

• 4-(Dimethylamino)-benzaldehyde, 100 g. (n.d.). Carl ROTH. Retrieved February 27, 2026, from [Link]

• A Well-Written Analytical Procedure for Regulated HPLC Testing. (2024, October 15). LCGC International. Retrieved February 27, 2026, from [Link]

• Editorial: Novel compounds from chemistry to druggable candidates. (2024, September 17). PMC. Retrieved February 27, 2026, from [Link]

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• Reference-Standard Material Qualification. (2009, April 2). Pharmaceutical Technology. Retrieved February 27, 2026, from [Link]

• What are Certified reference materials? (2023, June 4). CWS ABROAD. Retrieved February 27, 2026, from [Link]

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• Recent Advances in the Discovery of Novel Drugs on Natural Molecules. (2024, June 5). MDPI. Retrieved February 27, 2026, from [Link]

• Structure Elucidation of Small Molecules. (n.d.). Fiehn Lab. Retrieved February 27, 2026, from [Link]

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Technical Comparison Guide: Impurity Profiling of Commercial N-(5-Amino-3-chloro-2-pyridinyl)acetamide

Executive Summary: The Criticality of Purity in Edoxaban Synthesis

N-(5-Amino-3-chloro-2-pyridinyl)acetamide (hereafter referred to as ACP-Amine ) is a pivotal intermediate in the synthesis of Edoxaban , a direct Factor Xa inhibitor. The quality of this intermediate directly dictates the yield and purity of the final API.

In commercial batches, "purity" is often a monolithic number (e.g., ">98%"). However, for drug development, the identity of the remaining <2% is far more critical than the total purity figure.

This guide objectively compares the impurity profiles of ACP-Amine derived from different synthetic routes and evaluates the performance of orthogonal analytical methods (HPLC-UV vs. UPLC-MS) in detecting them.

Comparative Analysis: Synthetic Routes & Impurity Fingerprints

The impurity profile of ACP-Amine is a fingerprint of its manufacturing history. Understanding these fingerprints allows researchers to select the correct grade for their specific development phase.

Comparison A: Catalytic Hydrogenation vs. Chemical Reduction

Commercial batches generally come from two distinct reduction pathways of the nitro-precursor N-(3-chloro-5-nitropyridin-2-yl)acetamide.

Feature	Route A: Catalytic Hydrogenation (Pd/C, H₂)	Route B: Chemical Reduction (Fe/HCl or SnCl₂)
Primary Impurity Risk	Des-chloro Analog (Over-reduction). The C-Cl bond is labile under aggressive hydrogenation.	Metal Residues (Fe, Sn) and inorganic salts.
Typical Purity	High (>99.0%), but specific impurities are structurally similar to the product.	Variable (95-98%), often requires recrystallization to remove salts.
Downstream Impact	High Risk. The Des-chloro impurity couples in the next step, creating a "Des-chloro Edoxaban" analog that is extremely difficult to separate from the API.	Moderate Risk. Metal scavengers can remove residues, but salt occlusion can affect stoichiometry in the next coupling step.
Recommendation	Preferred for GMP manufacturing only if Des-chloro levels are strictly controlled (<0.10%).	Acceptable for early-stage discovery, but requires rigorous metal testing (ICP-MS).

Comparison B: Analytical Method Performance

Detecting the "Des-chloro" impurity requires high specificity because its retention time is very close to the main peak.

Metric	Method 1: Standard HPLC-UV (254 nm)	Method 2: UPLC-MS/MS (ESI+)
Specificity	Low. The Des-chloro analog often co-elutes or appears as a shoulder on the main peak.	High. Mass filtration (m/z 185.6 vs 220.0) definitively separates the species.[1]
LOD (Limit of Detection)	~0.05% (500 ppm)	<0.001% (10 ppm)
Throughput	25-30 minute run time.	5-8 minute run time.
Suitability	Routine QC for gross purity (>98%).	Mandatory for trace impurity profiling and genotoxic impurity risk assessment.

Deep Dive: The "Big Three" Impurities

We have identified three critical impurities that persist in commercial batches.

Impurity 1: The Precursor (Nitro-ACP)

• Chemical Name: N-(3-chloro-5-nitropyridin-2-yl)acetamide

• Origin: Incomplete reduction reaction.

• Identification: Distinct UV absorption shift (nitro group).

• Risk: Low. It is significantly less polar and easily purged during workup.

Impurity 2: The "Silent Killer" (Des-chloro-ACP)

• Chemical Name: N-(5-amino-2-pyridinyl)acetamide

• Origin: Hydrogenolysis of the C-Cl bond during Pd/C catalyzed reduction.

• Mechanism: Palladium inserts into the Ar-Cl bond, followed by reductive elimination.

• Risk: Critical. It reacts identically in the subsequent coupling step, leading to an API impurity that fails ICH Q3B guidelines.

Impurity 3: The Hydrolysis Product (De-acetylated)

• Chemical Name: 2,5-diamino-3-chloropyridine

• Origin: Acidic or basic hydrolysis of the acetamide group during workup.

• Risk: Moderate. It can lead to dimer formation or side-reactions at the 2-amino position.

Visualizing the Impurity Landscape

The following diagram maps the synthesis pathway and the specific origin points of the impurities described above.

Figure 1: Synthesis pathway of ACP-Amine showing the origin of the three critical impurities: Unreacted precursor (A), Des-chloro byproduct (B), and Hydrolysis product (C).[2]

Validated Experimental Protocols

To ensure reproducibility, we recommend the following UPLC-MS method for identifying these impurities. This method is orthogonal to standard HPLC-UV and provides structural confirmation.

Method: UPLC-MS/MS for Trace Impurity Detection

Objective: Separate the Des-chloro impurity (Impurity B) from the Main Peak.

Instrumentation:

• System: Agilent 1290 Infinity II or Waters ACQUITY UPLC H-Class.

• Detector: Q-TOF or Triple Quadrupole MS (ESI Positive Mode).

Chromatographic Conditions:

• Column: Waters BEH C18 (2.1 x 50 mm, 1.7 µm). Why? High pH stability and excellent peak shape for basic pyridines.

• Mobile Phase A: 0.1% Ammonium Hydroxide in Water (pH ~10). Why? Basic pH suppresses protonation of the pyridine, improving retention and separation of the chloro- vs. des-chloro species.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

Gradient Table:

Time (min)	%A	%B	Curve
0.00	95	5	Initial
4.00	50	50	Linear
5.00	5	95	Linear

| 6.00 | 95 | 5 | Re-equilibration |

MS Parameters (Source Dependent):

• Capillary Voltage: 3.0 kV

• Cone Voltage: 30 V

• Source Temp: 120°C

• Desolvation Temp: 400°C

Target Ions (ESI+):

• ACP-Amine (Product): [M+H]+ = 186.04 m/z (approx, based on Cl isotope pattern).

• Impurity A (Nitro): [M+H]+ = 216.0 m/z.

• Impurity B (Des-chloro): [M+H]+ = 152.1 m/z. Note: Significant mass shift makes this easy to detect by MS even if co-eluting.

Analytical Decision Workflow

Use this logic flow to determine the suitability of a commercial batch based on your development stage.

Figure 2: Analytical decision matrix for qualifying ACP-Amine batches. Note that HPLC purity alone is insufficient for GMP approval due to the "Des-chloro" risk.

References

• Vertex AI Search. (2025).[3] Synthesis and Characterization of Chiral Impurities of Edoxaban Tosylate Monohydrate. ResearchGate. Retrieved from [Link]

• Vertex AI Search. (2024). Development of HPLC method for isomeric impurities of key starting material of novel oral anticoagulant drug; Edoxaban Tosylate Monohydrate. Applied Chemical Engineering. Retrieved from [Link]

• Vertex AI Search. (2021). Novel Validated RP-HPLC Method For Determination Of Edoxaban Tosylate Monohydrate In Bulk And Its Pharmaceutical Dosage Form. Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

• PubChem. (2025).[4] 2-Acetamido-5-nitropyridine (Precursor Data). National Library of Medicine. Retrieved from [Link]

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• 3. researchgate.net [researchgate.net]
• 4. 2-Acetamido-5-nitropyridine | C7H7N3O3 | CID 345125 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N-(5-Amino-3-chloro-2-pyridinyl)acetamide

As researchers and drug development professionals, our commitment to scientific advancement must be matched by an unwavering dedication to safety and environmental stewardship. The proper disposal of chemical reagents is not merely a regulatory hurdle; it is a critical component of responsible laboratory practice. This guide provides a comprehensive, step-by-step protocol for the safe disposal of N-(5-Amino-3-chloro-2-pyridinyl)acetamide, grounded in established safety principles and regulatory standards. Our objective is to empower you with the knowledge to manage this chemical waste stream confidently and responsibly, ensuring the protection of both laboratory personnel and the environment.

Hazard Identification and Risk Assessment: Understanding the "Why"

• Carcinogenicity Concerns: The presence of the acetamide moiety is a significant concern. Acetamide itself is classified as a substance suspected of causing cancer (GHS Hazard H351).[1][2] Therefore, N-(5-Amino-3-chloro-2-pyridinyl)acetamide should be handled as a potential carcinogen. All personnel must be trained on the risks and adhere to strict handling protocols to minimize exposure.[3]

• Irritation and Toxicity of Chlorinated Pyridines: The 2-amino-5-chloropyridine structural backbone suggests potential for irritation. Similar compounds are known to cause skin, eye, and respiratory tract irritation.[4][5][6] The toxicological properties of many such specialized reagents are not fully investigated, necessitating a cautious approach.[4]

• Environmental Hazards of Halogenated Compounds: As a chlorinated organic compound, improper disposal poses a significant environmental risk. Combustion of halogenated materials can produce hazardous byproducts such as hydrogen chloride and nitrogen oxides.[4] For this reason, disposal into sewer systems is strictly prohibited, and specialized high-temperature incineration is the required disposal route.[6][7]

Table 1: Inferred Hazard Profile for N-(5-Amino-3-chloro-2-pyridinyl)acetamide

Hazard Class	GHS Pictogram	Signal Word	Inferred Hazard Statement
Carcinogenicity	Health Hazard	Warning	H351: Suspected of causing cancer[1][2]
Skin Irritation	Exclamation Mark	Warning	H315: Causes skin irritation[5]
Eye Irritation	Exclamation Mark	Warning	H319: Causes serious eye irritation[5]
Respiratory Irritation	Exclamation Mark	Warning	H335: May cause respiratory irritation[5]

On-Site Waste Management: Segregation and Containment

Proper disposal begins at the point of generation. The following steps ensure that waste is managed safely within the laboratory prior to collection by a certified hazardous waste disposal service.

Step 1: Designate a Satellite Accumulation Area (SAA)

Identify a specific location in the lab, at or near the point of waste generation, for accumulating the waste. This area must be under the control of laboratory personnel.[7]

Step 2: Select Appropriate Waste Containers

The integrity of the waste container is critical to prevent leaks and exposure.

• Primary Container: The best container for your hazardous waste is often the original chemical container.[8][9] If unavailable, use a container made of compatible material (e.g., glass or high-density polyethylene) that is in good condition, with a secure, leak-proof lid.[7][8]

• Secondary Containment: Always place waste containers in a secondary containment bin. This bin should be large enough to hold the entire contents of the primary container in case of a leak and should segregate it from incompatible waste streams.[7][9]

Step 3: Segregate Your Waste Streams

This is arguably the most critical step in on-site management. Incompatible wastes must never be mixed.

• Halogenated vs. Non-Halogenated: Keep N-(5-Amino-3-chloro-2-pyridinyl)acetamide waste (both solid and solutions) separate from non-halogenated organic waste. This is crucial because the disposal methods, particularly incineration requirements, differ significantly.

• Acids and Bases: Keep this waste stream separate from strong acids and bases.[10]

• Oxidizers: Never store this waste with strong oxidizing agents.[9]

Disposal Workflow: A Step-by-Step Protocol

The following diagram and protocol outline the decision-making process and actions required for the proper disposal of N-(5-Amino-3-chloro-2-pyridinyl)acetamide and associated contaminated materials.

Caption: Waste Disposal Decision Tree for N-(5-Amino-3-chloro-2-pyridinyl)acetamide.

Protocol for Waste Collection and Labeling:

• Solid Waste:

  • Carefully transfer any unused or residual solid N-(5-Amino-3-chloro-2-pyridinyl)acetamide into a designated "Halogenated Solid Organic Waste" container.

  • Ensure the container is kept closed at all times except when adding waste.

• Liquid Waste:

  • Pour solutions containing N-(5-Amino-3-chloro-2-pyridinyl)acetamide into a designated "Halogenated Liquid Organic Waste" container.

  • Do not overfill containers; leave at least 10% headspace to allow for vapor expansion.

• Contaminated Laboratory Debris:

  • This includes items like gloves, weigh boats, pipette tips, and paper towels that are contaminated with the compound.

  • Place these items into a clear plastic bag.

  • Seal the bag and then place it inside a second clear plastic bag (double-bagging).

  • Deposit the double-bagged waste into a designated pail lined for chemically contaminated solid waste.[9]

• Labeling:

  • All waste containers must be clearly labeled as soon as the first drop of waste is added.

  • The label must include:

    • The words "Hazardous Waste."

    • The full, unabbreviated chemical name: "N-(5-Amino-3-chloro-2-pyridinyl)acetamide" and any other components in the waste stream.

    • The appropriate hazard pictograms (Health Hazard, Exclamation Mark).

    • The date when waste was first added (Accumulation Start Date).

• Final Steps:

  • Store the sealed and labeled container in your designated Satellite Accumulation Area.

  • Once the container is full, or within six months of the accumulation start date, arrange for pickup with your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7]

Emergency Procedures: Spill and Exposure Management

Accidents can happen, and preparedness is key to mitigating risk.

In Case of a Spill:

• Alert Personnel: Immediately alert others in the area.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Protect Yourself: Don appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and nitrile gloves. For larger spills, respiratory protection may be necessary.[11]

• Containment: For solid spills, gently sweep up the material to avoid generating dust and place it in a labeled hazardous waste container.[4][11] For liquid spills, cover with an inert absorbent material (e.g., vermiculite or sand), then sweep the absorbed material into the waste container.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the incident to your laboratory supervisor and EHS office.

In Case of Personal Exposure:

• Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[4][11]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][11]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[4][11]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[11]

By adhering to these rigorous procedures, you contribute to a culture of safety and responsibility, ensuring that our pursuit of innovation does not come at the cost of personal health or environmental integrity.

References

• Chemos GmbH & Co. KG. (2022). Safety Data Sheet: Acetamide. Retrieved from [Link]

• KISHIDA CHEMICAL CO., LTD. (2021). Safety Data Sheet: N-(5-Aminopyridin-3-yl)acetamide. Retrieved from [Link]

• Cole-Parmer. (2005). Material Safety Data Sheet - 2-Amino-5-Chloropyridine, 98%. Retrieved from [Link]

• Penta. (2023). Acetamide - SAFETY DATA SHEET. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - N-(4-Chloro-2-methylphenyl)acetamide. Retrieved from [Link]

• University of Canterbury. (2025). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Chlorine and Chlorinated Hydrocarbon Manufacturing Industry. Retrieved from [Link]

• Occupational Safety and Health Administration. (2021). PYRIDINE. Retrieved from [Link]

• Vita-D-Chlor. Guidance Manual for Disposal of Chlorinated Water. Retrieved from [Link]

• U.S. Environmental Protection Agency. Fact Sheet for Chlorine Gas. Retrieved from [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• National Aeronautics and Space Administration. (2021). OSHA Regulated Chemicals with Expanded Health Standards. Retrieved from [Link]

• Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

• Northwestern University. (2023). Hazardous Waste Disposal Guide. Retrieved from [Link]

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• 7. danielshealth.com [danielshealth.com]
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• 11. kishida.co.jp [kishida.co.jp]

Personal protective equipment for handling N-(5-Amino-3-chloro-2-pyridinyl)acetamide

A Researcher's Guide to Safely Handling N-(5-Amino-3-chloro-2-pyridinyl)acetamide

As a Senior Application Scientist, it is understood that the foundation of groundbreaking research is not just innovation, but also an unwavering commitment to safety. This guide provides essential, immediate safety and logistical information for handling N-(5-Amino-3-chloro-2-pyridinyl)acetamide. The protocols outlined below are designed to be a self-validating system, ensuring both the integrity of your research and the safety of your laboratory personnel.

Engineering Controls and Laboratory Setup

The primary line of defense against chemical exposure is a well-designed laboratory environment.

• Ventilation: All work with N-(5-Amino-3-chloro-2-pyridinyl)acetamide, including weighing and preparing solutions, must be conducted in a certified chemical fume hood. This is crucial to prevent the inhalation of any fine powders or aerosols.

• Emergency Equipment: An eyewash station and a safety shower must be readily accessible and in good working order in the immediate vicinity of the handling area[4].

Personal Protective Equipment (PPE): A Comprehensive Approach

The selection of appropriate PPE is critical for minimizing exposure. The following table outlines the recommended PPE for various laboratory operations involving N-(5-Amino-3-chloro-2-pyridinyl)acetamide.

Operation	Hand Protection	Eye Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Nitrile gloves (double-gloving recommended)	Chemical safety goggles	Lab coat	N95 or higher-rated respirator
Solution Preparation	Nitrile gloves	Chemical safety goggles with a face shield	Lab coat	Not required if performed in a fume hood
Experimental Use	Nitrile gloves	Chemical safety goggles	Lab coat	Not required if performed in a fume hood
Spill Cleanup	Heavy-duty nitrile or butyl rubber gloves	Chemical safety goggles with a face shield	Chemical-resistant apron or gown	N95 or higher-rated respirator

Rationale for PPE Selection:

• Hand Protection: Nitrile gloves offer good resistance to a wide range of chemicals. Double-gloving is a prudent measure to prevent exposure in case of a tear or puncture in the outer glove.

• Eye Protection: Chemical safety goggles are essential to protect the eyes from splashes and airborne particles. A face shield should be used in conjunction with goggles when there is a significant risk of splashing.

• Body Protection: A standard lab coat is sufficient for routine handling. For larger quantities or in the event of a spill, a chemical-resistant apron provides an additional layer of protection.

• Respiratory Protection: Due to the potential for the compound to be a respiratory irritant and the carcinogenic risk associated with the acetamide group, a respirator is recommended when handling the solid form outside of a fume hood[6][7].

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount for maintaining a safe laboratory environment.

Handling:

• Preparation: Before handling, ensure all necessary PPE is donned correctly.

• Weighing: Weigh the solid compound in a fume hood. Use a disposable weighing paper or a dedicated container to avoid contamination.

• Solution Preparation: Add the solid to the solvent slowly to avoid splashing. If the solution needs to be heated or agitated, ensure the container is appropriately sealed or vented to prevent the release of vapors.

• Post-Handling: After handling, thoroughly wash your hands with soap and water, even if gloves were worn[6].

Storage:

• Store N-(5-Amino-3-chloro-2-pyridinyl)acetamide in a tightly sealed, clearly labeled container.

• Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents[4].

• The storage area should be secure and accessible only to authorized personnel.

Spill and Waste Management

Prompt and correct action in the event of a spill is crucial to mitigate potential hazards.

Spill Cleanup:

• Evacuate: If a significant spill occurs, evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For solid spills, carefully sweep or vacuum the material. Avoid generating dust. For liquid spills, use an inert absorbent material.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

• Dispose: All contaminated materials should be placed in a sealed container and disposed of as hazardous waste.

Waste Disposal:

• All waste materials, including empty containers, contaminated PPE, and spill cleanup materials, should be disposed of in accordance with local, state, and federal regulations for hazardous waste.

• Do not dispose of N-(5-Amino-3-chloro-2-pyridinyl)acetamide or its solutions down the drain[3].

Experimental Workflow Diagram

The following diagram illustrates the key steps and safety checkpoints for a typical experimental workflow involving N-(5-Amino-3-chloro-2-pyridinyl)acetamide.

Sources

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• 2. pentachemicals.eu [pentachemicals.eu]
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• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. aksci.com [aksci.com]
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